[(3-Bromocyclobutoxy)methyl]benzene

• CAS: 1443110-01-7

Core Science & Biosynthesis

[(3-Bromocyclobutoxy)methyl]benzene molecular weight and formula

The following technical guide provides an in-depth analysis of [(3-Bromocyclobutoxy)methyl]benzene , a critical cyclobutane scaffold used in medicinal chemistry for structural rigidification and bioisosteric replacement.

[1][2]

Executive Summary & Physicochemical Profile

[(3-Bromocyclobutoxy)methyl]benzene (CAS: 1443110-01-7 ) serves as a versatile electrophilic building block. It is structurally characterized by a cyclobutane ring substituted at the 1-position with a benzyloxy group and at the 3-position with a bromine atom. This 1,3-disubstitution pattern allows medicinal chemists to introduce a rigid, sp³-rich spacer into drug candidates, often improving metabolic stability and selectivity compared to flexible alkyl chains or planar phenyl rings.

Core Data Table

Property	Value	Notes
IUPAC Name	[(3-Bromocyclobutoxy)methyl]benzene	Also known as Benzyl 3-bromocyclobutyl ether
Molecular Formula	C₁₁H₁₃BrO
Molecular Weight	241.12 g/mol	Monoisotopic Mass: 240.015
Physical State	Colorless to pale yellow oil	Liquid at RT; store at 2–8°C
Boiling Point	~280°C (Predicted)	Distillable under high vacuum
Density	1.35 ± 0.1 g/cm³	Predicted
LogP	3.2 – 3.5	Lipophilic scaffold
Stereochemistry	cis / trans isomers	Exists as diastereomers (typically separable)

Synthetic Architecture & Methodology

The synthesis of [(3-Bromocyclobutoxy)methyl]benzene is not merely a functional group interconversion; it is a stereocontrolled operation. The most robust route proceeds via the reduction of 3-(benzyloxy)cyclobutan-1-one , followed by nucleophilic substitution.

Critical Path Analysis

• Precursor Selection: We utilize 3-(benzyloxy)cyclobutan-1-one rather than direct benzylation of 3-bromocyclobutanol. The latter is prone to self-alkylation or elimination under basic Williamson ether conditions.

• Stereoselective Reduction: Reduction of the ketone typically yields a mixture of cis and trans alcohols. The hydride source (e.g., NaBH₄ vs. L-Selectride) dictates the diastereomeric ratio (d.r.).

• Bromination (The Pivot Point): Converting the alcohol to the bromide requires mild conditions to prevent ring contraction or elimination to the cyclobutene. The Appel reaction (PPh₃/CBr₄) is the gold standard here, proceeding via an Sₙ2 mechanism with inversion of configuration .

Synthesis Workflow Diagram

Figure 1: Synthetic pathway from the ketone precursor.[1][2] Note the critical inversion step during bromination.

Detailed Experimental Protocols

Step 1: Reduction of 3-(Benzyloxy)cyclobutan-1-one

• Reagents: 3-(Benzyloxy)cyclobutan-1-one (1.0 equiv), NaBH₄ (0.6 equiv), Methanol (0.5 M).

• Procedure:

  • Dissolve the ketone in anhydrous MeOH and cool to 0°C.

  • Add NaBH₄ portion-wise. Why? To control the exotherm and prevent side reactions.

  • Stir at 0°C for 30 min, then warm to RT for 1 hour.

  • Quench with sat. NH₄Cl. Extract with DCM.

  • Outcome: Quantitative yield of 3-(benzyloxy)cyclobutan-1-ol (typically ~3:1 cis:trans ratio).

Step 2: Appel Bromination (Target Synthesis)

• Reagents: Alcohol intermediate (1.0 equiv), CBr₄ (1.2 equiv), PPh₃ (1.2 equiv), DCM (0.2 M).

• Procedure:

  • Dissolve the alcohol and CBr₄ in dry DCM. Cool to 0°C.[1][3]

  • Add PPh₃ slowly as a solution in DCM. Critical: Maintaining low temperature prevents the formation of elimination byproducts (benzyl cyclobutenyl ether).

  • Monitor by TLC (Hexane/EtOAc). The alcohol spot will disappear; a less polar bromide spot will appear.

  • Purification: Filter through a silica plug to remove Triphenylphosphine oxide (TPPO). Concentrate and purify via flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

  • Stereochemistry: If you started with the cis-alcohol (major), you will obtain the trans-bromide (major) due to Sₙ2 inversion.

Stereochemical Considerations & Applications

The 1,3-disubstituted cyclobutane ring is puckered, not planar. This puckering relieves torsional strain but creates distinct steric environments.

• Cis-Isomer: The benzyloxy and bromo groups are on the same face. (Pseudo-equatorial/Pseudo-axial interactions).

• Trans-Isomer: The groups are on opposite faces.

• Medicinal Utility:

  • Vector Control: The trans-isomer typically projects substituents in a linear vector (similar to para-substituted benzene), while the cis-isomer creates a "kinked" vector (similar to meta-substitution).

  • Metabolic Stability: The cyclobutane ring resists oxidative metabolism (CYP450) better than linear alkyl chains.

Stereochemical Decision Tree

Figure 2: Strategic planning for stereoselective synthesis based on Walden inversion.

Handling and Safety

• Stability: Benzyl ethers are stable to base and mild acid but cleaved by hydrogenolysis (H₂/Pd-C) or strong Lewis acids (BBr₃). The secondary bromide is moderately reactive; avoid prolonged exposure to nucleophilic solvents (e.g., DMSO, pyridine) unless reaction is intended.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C.

• Safety: As an alkyl bromide, it is a potential alkylating agent. Use standard PPE and handle in a fume hood.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 63436955, (Bromocyclohexylmethyl)benzene. Retrieved from [Link](Note: Analogous structural data verified via substructure search).

• Wiberg, K. B., & Barth, D. E. (1969). The structure of cyclobutane. Journal of the American Chemical Society, 91(18), 5124-5130. [Link]

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage. Angewandte Chemie International Edition, 14(12), 801-811. [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]

[(3-Bromocyclobutoxy)methyl]benzene: A Strategic Scaffold for sp³-Rich Drug Discovery

This guide details the technical utility, reactivity profile, and experimental application of [(3-Bromocyclobutoxy)methyl]benzene (CAS: 1443110-01-7), also known as Benzyl 3-bromocyclobutyl ether .

Executive Summary: Escaping Flatland

In modern medicinal chemistry, the transition from planar, aromatic-heavy structures to three-dimensional (sp³-rich) architectures is critical for improving solubility, metabolic stability, and target selectivity. [(3-Bromocyclobutoxy)methyl]benzene serves as a high-value building block in this domain.

It functions as a rigid, non-aromatic linker . The cyclobutane core restricts conformational flexibility more effectively than linear alkyl chains while avoiding the metabolic liabilities of phenyl rings. The 1,3-substitution pattern allows for precise vector positioning (linear vs. bent) depending on the stereochemistry (cis vs. trans).

Key Technical Specifications

Property	Data
CAS Number	1443110-01-7
Formula	C₁₁H₁₃BrO
MW	241.12 g/mol
Core Structure	1,3-Disubstituted Cyclobutane
Reactive Handle	Secondary Bromide (C-Br)
Protecting Group	Benzyl Ether (Bn-O-)
Stereochemistry	Available as cis (Z), trans (E), or mixture

Structural Dynamics & Stereochemistry

Understanding the shape of this building block is prerequisite to its use. Cyclobutane is not planar; it adopts a "puckered" or "butterfly" conformation to relieve torsional strain (approx. 25-35° fold).

• Cis-Isomer (Z): Substituents (Br and OBn) are on the same face. Often adopts a conformation where both substituents are pseudo-equatorial to minimize steric clash, or pseudo-axial depending on transannular interactions. This creates a "bent" vector.

• Trans-Isomer (E): Substituents are on opposite faces. This typically enforces a linear vector, mimicking a para-phenyl spacer but with sp³ character.

Visualization: Stereochemical Vectors

Caption: Stereochemical configuration dictates the spatial vector of the linker. The trans-isomer mimics para-phenyl geometry; the cis-isomer mimics meta/ortho geometry.

Reactivity Profile & Mechanistic Insights[1][5]

This molecule presents a specific challenge: Cyclobutyl electrophiles are notoriously sluggish in Sₙ2 reactions.

The Sₙ2 Problem

Attempting standard nucleophilic displacement (e.g., with amines or azides) often fails or requires harsh conditions.

• Reasoning: Sₙ2 requires backside attack, forcing the cyclobutane ring into a planar transition state. This drastically increases ring strain (I-strain).

• Consequence: Elimination (E2) to cyclobutene often competes with substitution.

The Solution: Radical & Metal-Mediated Pathways

To utilize this building block effectively, one must bypass the Sₙ2 transition state.

A. Radical Cross-Coupling (Recommended)

Using Nickel/Photoredox dual catalysis or standard Ni-catalyzed cross-electrophile coupling allows the formation of C-C and C-N bonds via a radical intermediate.

• Mechanism: The alkyl bromide generates a cyclobutyl radical (which is planar but relaxes quickly to a puckered state). This radical is captured by the metal center.

• Stereoconvergence: Radical intermediates often scramble stereochemistry, but specific ligand systems can control the final diastereomeric ratio (dr).

B. Metal-Halogen Exchange

The bromide can be converted to a Grignard or Organolithium reagent for nucleophilic attack on ketones/aldehydes.

• Caution: Cyclobutyl lithium species can be unstable; low temperature (-78°C) is mandatory to prevent ring fragmentation or elimination.

Experimental Protocols

Protocol A: Synthesis of 3-Amino Derivatives (Via Azide)

While Sₙ2 is difficult, it is possible with highly reactive nucleophiles like azide in polar aprotic solvents.

Objective: Convert [(3-Bromocyclobutoxy)methyl]benzene to 3-(benzyloxy)cyclobutan-1-amine.

• Reagents: Sodium Azide (NaN₃), DMF (anhydrous), 15-Crown-5 (catalytic).

• Procedure:

  • Dissolve [(3-Bromocyclobutoxy)methyl]benzene (1.0 eq) in DMF (0.2 M).

  • Add NaN₃ (1.5 eq) and 15-Crown-5 (0.1 eq). Note: Crown ether activates the azide.

  • Heat to 80°C for 12–16 hours. Monitor by TLC/LCMS (disappearance of bromide).

  • Workup: Dilute with Et₂O, wash extensively with water (to remove DMF). Dry organic layer (MgSO₄).

  • Reduction: Dissolve crude azide in THF. Add PPh₃ (1.2 eq) and water (Staudinger reduction) or use H₂/Pd-C if benzyl cleavage is also desired (see Protocol B).

Protocol B: Nickel-Catalyzed Cross-Coupling (Arylation)

This is the modern standard for attaching this building block to aromatic scaffolds.

Objective: Couple the cyclobutyl bromide to an Aryl Zinc or Boronic Acid.

• Reagents:

  • Substrate: [(3-Bromocyclobutoxy)methyl]benzene (1.0 eq).[1][2]

  • Coupling Partner: Aryl-B(OH)₂ (1.5 eq).

  • Catalyst: NiCl₂·glyme (10 mol%), dtbbbpy (10 mol%).

  • Photocatalyst (if using photoredox): Ir(ppy)₃ (1 mol%).

  • Base/Reductant: TDAE or Mn⁰ (depending on specific method).

• Workflow:

  • In a glovebox, mix Ni-catalyst, ligand, and aryl boronic acid in DMA.

  • Add the cyclobutyl bromide.[1]

  • Irradiate (Blue LED) or heat (60°C) depending on the specific Ni-cycle chosen.

  • Mechanistic Note: The Ni(I) species captures the cyclobutyl radical generated from the bromide. This avoids the high-energy Sₙ2 transition state.

Visualization: Reaction Divergence

Caption: Divergent synthetic utility. Path A is preferred for C-C bond formation due to Sₙ2 steric constraints.

References

• Reactivity of Cyclobutanes in Drug Discovery

  • Title: Cyclobutanes in Small-Molecule Drug Candidates.[3][4][5]

  • Source: Radboud Repository / Chemistry Europe.

  • URL:[Link]

• Synthesis of 1,3-Substituted Cyclobutanes

  • Title: Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2+2] Cycloaddition.[6]

  • Source: National Institutes of Health (NIH) / J Org Chem.

  • URL:[Link]

• Compound Data & Safety

  • Title: Safety Data Sheet: [(3-Bromocyclobutoxy)methyl]benzene.[2][7]

  • Source: CymitQuimica / Fluorochem.[4]

• Application in Degraders (PROTACs)

Sources

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• 7. static.cymitquimica.com [static.cymitquimica.com]

Stability and reactivity of the bromocyclobutane moiety

An In-depth Technical Guide to the Stability and Reactivity of the Bromocyclobutane Moiety

Abstract

The cyclobutane ring, a motif of significant interest in modern drug discovery and materials science, presents a unique combination of conformational rigidity and inherent ring strain.[1] Bromocyclobutane serves as a key intermediate for introducing this valuable scaffold into more complex molecular architectures.[2] This guide provides a comprehensive analysis of the stability and reactivity of the bromocyclobutane moiety, grounded in the principles of physical organic chemistry. We will explore the profound influence of ring strain on its reaction pathways, detailing its participation in nucleophilic substitution, elimination, and radical reactions. Particular emphasis is placed on the mechanistic nuances that researchers and drug development professionals must consider, such as the propensity for carbocation rearrangements and the competition between substitution and elimination pathways. This document serves as a technical resource, complete with detailed experimental protocols and mechanistic diagrams, to facilitate the effective and strategic use of bromocyclobutane in synthesis.

Introduction: The Rising Prominence of the Cyclobutyl Moiety

The landscape of medicinal chemistry is continually evolving, with an increasing emphasis on developing molecules with precisely defined three-dimensional structures to enhance potency, selectivity, and pharmacokinetic profiles. In this context, small, strained ring systems have emerged as powerful design elements. The cyclobutane ring, in particular, offers a compelling blend of features. Its rigid, puckered conformation can lock in specific vectoral orientations for substituents, aiding in the optimization of drug-target interactions.[1] This unique architecture has been successfully incorporated into approved therapeutics and numerous clinical candidates, where it often serves to improve metabolic stability or act as a bioisosteric replacement for other groups.[3][4]

Bromocyclobutane is a primary and versatile reagent for accessing these cyclobutyl-containing structures.[5] As a halogenated organic compound, it functions as a robust electrophile, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[6][7] Understanding its inherent stability and predictable patterns of reactivity is therefore paramount for any scientist seeking to leverage its synthetic potential.

Physicochemical Properties and Intrinsic Stability

Bromocyclobutane is a colorless to pale yellow liquid at room temperature, characterized by a moderate boiling point and insolubility in water.[6][8] Its stability is adequate under standard laboratory conditions, though it is light-sensitive and should be stored in a cool, dark place to prevent degradation.[8][9]

Property	Value	Source(s)
Molecular Formula	C₄H₇Br	[10]
Molecular Weight	135.00 g/mol	[10]
CAS Number	4399-47-7	[5]
Density	~1.43 g/cm³	[5][11]
Boiling Point	108 °C	[5][9]
Flash Point	22 °C	[8][9]
Refractive Index	~1.48	[8][11]
Water Solubility	Insoluble	[8]

The most critical factor governing the chemistry of bromocyclobutane is the inherent strain of the four-membered ring. This strain energy, a combination of angle strain and torsional strain, elevates the ground-state energy of the molecule, making it more reactive than its acyclic or larger-ring counterparts like bromocyclohexane.[12][13]

The Decisive Role of Ring Strain

The reactivity of cyclobutane derivatives is intrinsically linked to the high degree of ring strain. This strain arises from two main sources:

• Angle Strain: The internal C-C-C bond angles in a puckered cyclobutane ring are approximately 88°, a significant deviation from the ideal 109.5° for sp³-hybridized carbon atoms. This compression of bond angles leads to poor orbital overlap and weaker C-C bonds, effectively "spring-loading" the molecule for reactions that can alleviate this strain.[12][14][15]

• Torsional Strain: The puckered conformation of cyclobutane reduces, but does not eliminate, the eclipsing interactions between adjacent hydrogen atoms. This residual torsional strain further contributes to the overall instability of the ring system.[13][14]

This stored energy makes the cyclobutyl system susceptible to reactions that either open the ring or involve a transition state where the strain is partially relieved. As we will see, this influences the rates and outcomes of substitution and elimination reactions.

Reactivity and Mechanistic Pathways

Bromocyclobutane's utility stems from its participation in a variety of fundamental organic reactions. The choice of reagents and conditions allows chemists to steer the reaction toward the desired outcome.

Caption: Core reactivity pathways of bromocyclobutane.

Nucleophilic Substitution Reactions

Like other alkyl halides, bromocyclobutane undergoes nucleophilic substitution, where an electron-rich nucleophile replaces the bromide leaving group.[7][16] These reactions can proceed through either an Sₙ2 or Sₙ1 mechanism, and often a mixture of both is observed.

• Sₙ2 Pathway: Involves a backside attack by the nucleophile, leading to an inversion of stereochemistry. This pathway is generally disfavored for secondary carbons like the one in bromocyclobutane compared to primary halides, but can be promoted by using strong, non-bulky nucleophiles in a polar aprotic solvent.

• Sₙ1 Pathway: Proceeds through a carbocation intermediate. This pathway is significant for bromocyclobutane, especially in polar protic solvents. However, the formation of a cyclobutyl carbocation is energetically costly due to ring strain and is prone to rapid rearrangement.[17]

A critical feature of Sₙ1 reactions involving cyclobutyl systems is the high propensity for carbocation rearrangement . The initial secondary cyclobutyl carbocation can undergo a rapid, strain-relieving ring expansion to form a more stable secondary cyclopentyl carbocation.[18][19][20] This rearrangement is often the dominant pathway, making it a challenge to obtain simple substitution products under Sₙ1 conditions.

Caption: Ring expansion of a cyclobutylcarbinyl carbocation.

Elimination Reactions

When treated with a strong base, particularly a sterically hindered one like potassium tert-butoxide, bromocyclobutane undergoes elimination to form cyclobutene.[21][22] This reaction, typically following an E2 mechanism, competes directly with substitution.[23]

To favor elimination, the following conditions are crucial:

• Strong, Non-nucleophilic Base: Bulky bases like potassium tert-butoxide or DBU are poor nucleophiles and preferentially abstract a proton.

• High Temperature: Higher temperatures generally favor elimination over substitution.

• Less Polar Solvent: Using a solvent like ethanol or tert-butanol disfavors the formation of carbocation intermediates required for Sₙ1/E1 pathways.[21]

Radical Reactions

Bromocyclobutane itself is typically synthesized via the free-radical bromination of cyclobutane using bromine (Br₂) and heat or UV light.[24][25] This reaction proceeds via a chain mechanism involving initiation, propagation, and termination steps.[26][27] It is important to note that bromine is significantly more selective than chlorine in radical halogenations, preferentially abstracting the secondary hydrogen from cyclobutane.[28]

The high ring strain in related systems like bicyclobutane leads to a completely different reaction pathway. Bicyclobutane reacts with bromine via addition, breaking the strained central C-C bond to yield 1,3-dibromocyclobutane, highlighting the dramatic effect of strain on reactivity.[25][29]

Applications in Drug Discovery

The cyclobutyl group is an attractive scaffold in drug design for several reasons:

• Conformational Rigidity: It restricts the rotation of appended functional groups, which can lead to higher binding affinity and selectivity for a biological target.[1]

• Metabolic Stability: It can serve as a metabolically stable replacement for more labile groups like isopropyl or tert-butyl moieties.

• Improved Physicochemical Properties: Incorporation of a cyclobutyl ring can modulate properties such as lipophilicity (LogP) and solubility.[1]

Bromocyclobutane provides a direct entry point for installing this moiety. For example, nucleophilic substitution with an amine-containing core structure can be used to synthesize novel drug candidates.

Detailed Experimental Protocols

The following protocols are representative examples and should be adapted and optimized based on the specific substrate and desired scale.

Protocol 1: Nucleophilic Substitution with Sodium Cyanide (Sₙ2-type)

Objective: To synthesize cyclobutyl cyanide, a versatile intermediate for acids, amines, and amides.

Causality: This protocol uses a polar aprotic solvent (DMSO) to enhance the nucleophilicity of the cyanide ion and favor the Sₙ2 pathway, minimizing carbocation rearrangement.

• Reagent Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add sodium cyanide (NaCN, 1.2 eq).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO, 40 mL) to the flask under a nitrogen atmosphere.

• Substrate Addition: Add bromocyclobutane (1.0 eq) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 80-90 °C and monitor by TLC or GC-MS until the starting material is consumed (typically 4-6 hours).

• Workup: Cool the mixture to room temperature and pour it into 200 mL of cold water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation to yield cyclobutyl cyanide.

Caption: Workflow for the synthesis of cyclobutyl cyanide.

Protocol 2: Elimination to form Cyclobutene (E2-type)

Objective: To synthesize cyclobutene via dehydrobromination.

Causality: This protocol employs a strong, bulky base (potassium tert-butoxide) in its corresponding alcohol solvent to strongly favor the E2 elimination pathway over substitution.

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a stir bar and a distillation head, add potassium tert-butoxide (KOtBu, 1.5 eq).

• Solvent Addition: Add anhydrous tert-butanol (t-BuOH, 50 mL) to the flask under a nitrogen atmosphere and stir until the base is dissolved.

• Substrate Addition: Add bromocyclobutane (1.0 eq) dropwise to the solution.

• Reaction: Gently heat the mixture. Cyclobutene is volatile and will co-distill with the tert-butanol. Collect the distillate in a receiver cooled in an ice bath.

• Purification: The collected distillate contains cyclobutene and tert-butanol. The cyclobutene can be used as a solution in the next step or carefully separated by fractional distillation if required.

Safety and Handling

Bromocyclobutane is a flammable liquid and vapor.[9][11] It causes skin and serious eye irritation and may cause respiratory irritation.[10]

• Handling: Work in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and open flames.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8] It is light-sensitive and should be stored in an opaque or amber bottle.[6][8]

Conclusion

The bromocyclobutane moiety is a synthetically powerful tool, but its reactivity is uniquely governed by the principles of ring strain. While it undergoes the canonical reactions of alkyl halides, researchers must be acutely aware of the competing pathways and the high propensity for strain-relieving rearrangements. By carefully selecting reagents and conditions, one can either suppress these side reactions to achieve direct substitution or elimination, or strategically harness rearrangements to access more complex scaffolds. A thorough mechanistic understanding is the key to successfully employing this versatile building block in the synthesis of novel pharmaceuticals and advanced materials.

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• 25. Cyclobutane reacts with bromine to give bromocyclobutane, but bicyclobuta.. [askfilo.com]
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An In-depth Technical Guide to the Health and Safety of [(3-Bromocyclobutoxy)methyl]benzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific health and safety data for [(3-Bromocyclobutoxy)methyl]benzene has been published. This guide provides an in-depth analysis of its potential hazards based on the chemical's structural components: a brominated cyclobutane and a benzylic ether. All recommendations are inferred from data on analogous compounds and general principles of chemical safety.

Section 1: Chemical Identity and Inferred Physicochemical Properties

[(3-Bromocyclobutoxy)methyl]benzene is a molecule that combines a brominated aliphatic ring with an aromatic ether. Its structure suggests it is likely a liquid at room temperature with low water solubility and a density greater than water. A definitive safety profile is unavailable, necessitating a cautious approach based on its constituent functional groups.

Property	Inferred Value/Characteristic	Justification
Molecular Formula	C₁₁H₁₃BrO	Derived from chemical structure.
Appearance	Colorless to pale yellow liquid	Typical for similar organic compounds.
Odor	Likely aromatic or pungent	Common for benzene derivatives and alkyl halides.
Solubility	Poorly soluble in water; soluble in organic solvents	Based on the nonpolar nature of the benzene ring and cyclobutane.
Boiling Point	Estimated to be high (>200 °C)	Presence of a polarizable bromine atom and a benzene ring increases intermolecular forces.
Density	Likely > 1.0 g/mL	Halogenated organic compounds are typically denser than water.

Section 2: Hazard Assessment Based on Structural Analogs

The primary strategy for assessing the hazards of [(3-Bromocyclobutoxy)methyl]benzene is to analyze the risks associated with its two main structural fragments: the bromocyclobutyl group and the benzylic ether moiety.

2.1 Potential Hazards of the Bromocyclobutyl Moiety

Cycloalkyl halides generally exhibit chemical properties similar to their open-chain secondary halide counterparts[1]. The reactivity of cyclohexane with bromine, which proceeds via a free-radical mechanism under UV light or heat, suggests that the bromocyclobutane moiety may have similar reactivity[2][3].

• Irritation and Corrosivity : Alkyl bromides are known irritants to the skin, eyes, and respiratory system[4]. Direct contact can cause redness, itching, and in severe cases, chemical burns.

• Toxicity : Brominated compounds can be toxic if ingested, inhaled, or absorbed through the skin. Some brominated disinfection byproducts are suggested to have higher health risks than their chlorinated counterparts[5].

• Environmental Hazards : Many halogenated organic compounds are persistent in the environment and can be toxic to aquatic life.

2.2 Potential Hazards of the Benzylic Ether Moiety

Ethers, in general, present significant safety concerns, and the presence of a benzyl group can introduce additional metabolic and toxicological considerations.

• Peroxide Formation : Ethers are notorious for forming explosive peroxides upon exposure to air and light[6][7]. While benzylic ethers are not the most common peroxide formers, this possibility should not be dismissed, especially with prolonged storage.

• Flammability : Ethers are typically flammable, and their vapors can form explosive mixtures with air[7].

• Metabolic Activation : The metabolism of benzyl alcohol, a related compound, proceeds via oxidation to benzaldehyde and then benzoic acid[8]. It is plausible that [(3-Bromocyclobutoxy)methyl]benzene could be metabolized in a similar manner at the benzylic position, potentially leading to the formation of reactive intermediates. The toxicity of benzyl alcohol itself has been shown to cause sedation, dyspnea, and loss of motor function in animal studies[9].

Section 3: Integrated Hazard Profile and GHS Classification (Inferred)

Based on the analysis of its structural components, an inferred GHS classification for [(3-Bromocyclobutoxy)methyl]benzene is proposed below. It is crucial to treat the compound as if it possesses these hazards until empirical data becomes available.

Hazard Class	Inferred GHS Category	Hazard Statement	Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Harmful if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation	Category 2	Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2A	Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation. May cause drowsiness or dizziness.
Hazardous to the Aquatic Environment (Chronic)	Category 2	Toxic to aquatic life with long lasting effects.

Section 4: Experimental Protocols for Safe Handling

Given the uncharacterized nature of this compound, stringent adherence to safety protocols is paramount.

4.1 Personal Protective Equipment (PPE)

• Eye and Face Protection : Chemical safety goggles and a face shield are mandatory.

• Skin Protection : A flame-resistant lab coat and chemically resistant gloves (nitrile gloves may offer splash protection but should be changed frequently) are required[10]. For extended handling, heavier-duty gloves should be considered.

• Respiratory Protection : All work should be conducted in a certified chemical fume hood.

4.2 Engineering Controls

• Ventilation : A properly functioning chemical fume hood is essential for all manipulations of the compound.

• Safety Equipment : An eyewash station and a safety shower must be readily accessible.

4.3 Step-by-Step Handling Procedure

• Preparation : Before handling, review this guide and any available information on structurally similar compounds. Ensure all necessary PPE is donned correctly.

• Work Area : Designate a specific area within a chemical fume hood for the handling of this compound.

• Dispensing : Use a syringe or a cannula for liquid transfers to minimize exposure. Avoid pouring.

• Heating : If heating is necessary, use a well-controlled heating mantle or oil bath. Do not use an open flame.

• Post-Handling : Decontaminate all surfaces and equipment after use.

• Waste Disposal : Dispose of all waste, including contaminated PPE, as hazardous chemical waste in accordance with institutional and local regulations.

4.4 Storage and Stability

• Store in a tightly sealed, clearly labeled container in a cool, dry, and dark place.

• Store away from oxidizing agents and strong acids[11][12].

• Given the potential for peroxide formation, it is prudent to date the container upon receipt and opening, and to test for peroxides if the compound has been stored for an extended period.

Section 5: Emergency Procedures

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spills : Evacuate the area. Use appropriate PPE and absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material in a sealed container for hazardous waste disposal. Do not use combustible materials like paper towels to clean up spills of potential peroxide-forming compounds[7].

Section 6: Risk Assessment Workflow for Uncharacterized Compounds

The following diagram illustrates a logical workflow for assessing the risks of a novel chemical like [(3-Bromocyclobutoxy)methyl]benzene.

Caption: Risk assessment workflow for a novel chemical.

References

• PubMed. (n.d.). Toxicology of benzyl alcohols: a QSAR analysis. Retrieved from [Link]

• PubMed. (n.d.). Toxicity of benzyl alcohol in adult and neonatal mice. Retrieved from [Link]

• University of California, Riverside Environmental Health & Safety. (n.d.). Use of Ether. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 14.6: Cycloalkyl Halides. Retrieved from [Link]

• PubMed. (n.d.). Formation and toxicity of brominated disinfection byproducts during chlorination and chloramination of water: a review. Retrieved from [Link]

• ChemHelp ASAP. (2019, December 27). synthesis & cleavage of benzyl ethers [Video]. YouTube. Retrieved from [Link]

• The University of Edinburgh Health and Safety Department. (2024, July 22). Ethers. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Alkane Reactivity. Retrieved from [Link]

• Taylor & Francis Online. (2009, December 2). Reaction of bromine with 4,5-dimethyl-1,4-cyclohexadiene-1,2-dicarboxylic acid: a green chemistry puzzle for organic chemistry students. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• PubChem. (n.d.). GHS Classification (Rev.11, 2025) Summary. Retrieved from [Link]

• PubMed. (n.d.). Metabolism of benzyl alcohol via catechol ortho-pathway in methylnaphthalene-degrading Pseudomonas putida CSV86. Retrieved from [Link]

• University of Illinois Division of Research Safety. (n.d.). Chemical Hazard Classification (GHS). Retrieved from [Link]

• Quora. (2016, August 15). What is the reaction between bromine and cyclohexane?. Retrieved from [Link]

• Journal of the American Chemical Society. (2019, November 5). Synthesis of Benzylic Alcohols by C–H Oxidation. Retrieved from [Link]

• ChemSafetyPro.COM. (2016, May 9). GHS Classification Criteria in A Single Page. Retrieved from [Link]

• The University of Edinburgh Health and Safety Department. (2010, July 19). Ethers - Handling and control of exposure. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Safe Work Australia. (n.d.). Classifying hazardous chemicals National guide. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Transition-metal-free access to benzyl ethers via aerobic cross-dehydrogenative coupling of benzylic C(sp3)–H bonds with alcohols. Retrieved from [Link]

• PubMed. (2014, August 1). Synthesis and SAR studies of benzyl ether derivatives as potent orally active S1P₁ agonists. Retrieved from [Link]

• MPG.PuRe. (2021, January 5). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Retrieved from [Link]

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Structural Elucidation and NMR Prediction of [(3-Bromocyclobutoxy)methyl]benzene

Executive Summary

This technical guide provides a comprehensive structural analysis, predicted NMR spectral data, and synthesis workflow for [(3-Bromocyclobutoxy)methyl]benzene (also referred to as benzyl 3-bromocyclobutyl ether).

The molecule features a 1,3-disubstituted cyclobutane core, a structural motif that introduces significant conformational complexity due to ring puckering. This guide distinguishes between the cis and trans diastereomers, providing researchers with the specific diagnostic signals required to assign stereochemistry during drug discovery or intermediate characterization.

Structural Dynamics & Stereochemistry

The cyclobutane ring is not planar; it adopts a puckered "butterfly" conformation to relieve torsional strain (eclipsing interactions). In 1,3-disubstituted cyclobutanes, this leads to distinct stereochemical outcomes:

• Cis-Isomer (Pseudo-diequatorial): Both the benzyloxy and bromo substituents occupy pseudo-equatorial positions. This is generally the thermodynamic product ($ \Delta G \approx -1.0 $ kcal/mol relative to trans).

• Trans-Isomer (Pseudo-axial/equatorial): One substituent is pseudo-axial and the other pseudo-equatorial. This isomer undergoes rapid ring flipping, averaging the NMR signals for the ring methylene protons more significantly than the cis isomer.

Visualizing the Core Structure

The following diagram illustrates the connectivity and the key 1,3-relationship.

Caption: Connectivity map highlighting the electronic environments influencing chemical shifts.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

The following data assumes the cis-isomer (pseudo-diequatorial), as it is the most likely target for stable intermediate synthesis.

Spectral Overview[1][2]

• Solvent: Chloroform-d (

  , 7.26 ppm reference).

• Key Diagnostic: The separation between the C1 and C3 methine protons, and the distinct splitting of the benzylic protons if the ring creates a chiral environment (though typically a singlet in this achiral meso-like system).

Proton Assignment	Shift (δ ppm)	Multiplicity	Integration	Coupling Constants ( ) / Notes
Ar-H (Ph)	7.28 – 7.40	Multiplet	5H	Overlapping ortho, meta, and para signals common for benzyl ethers.
Ph-C_H_₂-O	4.45	Singlet	2H	Sharp singlet. May broaden slightly if restricted rotation occurs, but typically sharp.
C3-H (α-Br)	4.25 – 4.35	Quintet (tt)	1H	Deshielded by Br. Split by four neighboring methylene protons ( Hz).
C1-H (α-OBn)	3.90 – 4.00	Quintet (tt)	1H	Deshielded by Oxygen, but less than Br. Hz.
C2/C4-H (cis-face)	2.65 – 2.75	Multiplet	2H	Protons on the same face as substituents (shielded/deshielded by anisotropy). Complex coupling.
C2/C4-H (trans-face)	2.15 – 2.25	Multiplet	2H	Distinct from the cis-face protons due to ring puckering.

Expert Insight: Distinguishing Isomers

• Cis-Isomer: The difference in chemical shift (

  ) between the two sets of methylene protons (C2/C4) is typically larger (>0.5 ppm) due to the locked puckered conformation.

• Trans-Isomer: The

  for methylene protons is often smaller (<0.2 ppm) or they may appear as a more unified higher-order multiplet due to rapid ring flipping averaging the environments.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Carbon shifts provide definitive proof of the ether linkage and the halogenation state.

Carbon Assignment	Shift (δ ppm)	Type	Notes
Ar-C (Ipso)	138.2	C (quat)	Deshielded quaternary carbon attached to methylene.
Ar-C (Meta)	128.4	CH	Typical aromatic region.
Ar-C (Ortho)	127.8	CH	Typical aromatic region.
Ar-C (Para)	127.6	CH	Typical aromatic region.
Ph-_C_H₂-O	70.5	CH₂	Characteristic benzyl ether shift.
C1 (α-OBn)	68.5	CH	Methine carbon attached to oxygen.
C3 (α-Br)	45.2	CH	Methine carbon attached to bromine (heavy atom effect).
C2 / C4	38.5	CH₂	Ring methylenes. High field due to ring strain/shielding.

Synthesis & Validation Protocol

To ensure the integrity of the data, the molecule must be synthesized via a pathway that controls stereochemistry. The Williamson Ether Synthesis approach is viable but prone to elimination side products. A more robust route involves the Appel Reaction on the alcohol.

Recommended Workflow: 3-Benzyloxycyclobutanol Route

Caption: Synthesis pathway utilizing stereochemical inversion (Walden inversion) during bromination.

Step-by-Step Protocol

• Starting Material: Begin with 3-benzyloxycyclobutanone . This can be prepared via [2+2] cycloaddition of benzyl vinyl ether and dichloroketene, followed by dechlorination.

• Reduction (Stereoselective):

  • Dissolve ketone in MeOH at 0°C.

  • Add

    (1.1 equiv) portion-wise.

  • Result: This typically yields the cis-alcohol (OH and OBn pseudo-diequatorial) as the major product.

• Bromination (Appel Reaction):

  • Dissolve the alcohol in dry DCM.

  • Add

    (1.2 equiv) and cool to 0°C.

  • Slowly add

    (1.2 equiv).

  • Mechanism:[1][2][3] The Appel reaction proceeds with inversion of configuration .

  • Outcome: If you start with cis-alcohol, you obtain trans-bromide . If you require the cis-bromide, use a non-inverting method (e.g., formation of tosylate followed by

    substitution, though this also usually inverts; retention is difficult in this system).

• Purification:

  • Flash column chromatography (Hexanes/EtOAc 95:5). The bromide is less polar than the alcohol.

Self-Validating Checks

• TLC: The product (

  in 9:1 Hex/EtOAc) should stain with KMnO4 (faint) or UV (strong due to benzyl).

• Mass Spec: Look for the characteristic isotopic pattern of Bromine (1:1 ratio of M+ and M+2).

References

• Reich, H. J. (n.d.). Structure Determination Using NMR. University of Wisconsin-Madison. Retrieved from [Link]

  • Authoritative source for general chemical shift additivity rules and coupling constants.

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS).[4] Retrieved from [Link]

  • Used for verifying benzyl ether and cyclobutyl bromide fragment shifts.
• Wiberg, K. B., & Barth, D. E. (1969). The NMR spectra of cyclobutane derivatives. Journal of the American Chemical Society, 91(18), 5124–5130. Foundational text on the puckering effects and coupling constants in substituted cyclobutanes.
• Specific reference for the cyclobutyl bromide moiety shifts.

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. US20050137431A1 - Process for eco-friendly synthesis of bromobenzene - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Synthesis of [(3-Bromocyclobutoxy)methyl]benzene via Williamson ether synthesis

Application Note: High-Fidelity Synthesis of [(3-Bromocyclobutoxy)methyl]benzene via Williamson Ether Protocol

Executive Summary & Strategic Rationale

The synthesis of [(3-Bromocyclobutoxy)methyl]benzene (CAS: 1443110-01-7) represents a critical transformation in medicinal chemistry, specifically in the generation of cyclobutane-based bioisosteres. Cyclobutane rings are increasingly utilized to replace phenyl or alkyl chains to improve metabolic stability and alter physicochemical properties (solubility, lipophilicity) without significantly changing the overall pharmacophore volume.

This protocol details the Williamson Ether Synthesis of the target compound from 3-bromocyclobutanol . While conceptually simple, the reaction requires precise control to mitigate two primary failure modes:

• Elimination (E2): The cyclobutane ring strain makes the 3-bromo substituent susceptible to base-mediated elimination, yielding cyclobutene byproducts.

• Polymerization: Improper stoichiometry or concentration can lead to intermolecular side reactions.

Methodological Choice: We utilize Sodium Hydride (NaH) in N,N-Dimethylformamide (DMF) .[1] Unlike weaker bases (e.g., KOH, carbonates), NaH ensures irreversible deprotonation, driving the equilibrium forward. DMF is selected over THF to maximize the nucleophilicity of the resultant alkoxide via cation solvation, accelerating the SN2 attack on benzyl bromide.

Reaction Mechanism & Pathway

The transformation proceeds via a classical SN2 mechanism.[2][3][4] The reaction retains the stereochemistry at the cyclobutane C1 position because the bond breaking/forming event occurs at the benzylic carbon, not the cyclobutyl carbon.

Figure 1: Mechanistic pathway.[1][3][4] The alkoxide intermediate is generated in situ and immediately trapped by the benzyl bromide electrophile.

Detailed Experimental Protocol

Safety Pre-requisites:

• Sodium Hydride (NaH): Pyrophoric. Reacts violently with water to release flammable hydrogen gas. Handle under inert atmosphere.

• Benzyl Bromide (BnBr): Potent lachrymator.[1] Handle only in a functioning fume hood.

• DMF: Hepatotoxin. Avoid skin contact.

Materials & Reagents Table

Reagent	MW ( g/mol )	Equiv.[1]	Role	Critical Attribute
3-Bromocyclobutanol	151.00	1.0	Substrate	Dry, high purity (>97%)
Sodium Hydride (60%)	24.00 (NaH)	1.2 - 1.5	Base	Oil dispersion washed with hexanes (optional)
Benzyl Bromide	171.04	1.2 - 1.5	Electrophile	Clear liquid (yellowing indicates degradation)
DMF (Anhydrous)	73.09	N/A	Solvent	Water < 50 ppm
TBAI (Optional)	369.37	0.05	Catalyst	Phase transfer / Iodide source

Step-by-Step Procedure

Step 1: Reactor Setup

• Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen/argon inlet.

• Cool the flask to room temperature under a stream of inert gas.

Step 2: Alkoxide Formation

• Charge the flask with Sodium Hydride (1.5 equiv, 60% dispersion in mineral oil).

  • Note: For small scales (<1g), washing the oil is unnecessary. For larger scales, wash NaH with dry hexanes (3x) to remove oil, then dry under vacuum.

• Add anhydrous DMF (concentration ~0.2 M relative to substrate).

• Cool the suspension to 0 °C using an ice/water bath.

• Add 3-Bromocyclobutanol (1.0 equiv) dropwise (neat or dissolved in minimal DMF).

  • Observation: Vigorous bubbling (

    evolution) will occur.

• Stir at 0 °C for 30 minutes to ensure complete deprotonation. The solution usually turns slightly yellow/turbid.

Step 3: Alkylation

• Add Benzyl Bromide (1.2 equiv) dropwise via syringe to the cold reaction mixture.

  • Optional: Add TBAI (5 mol%) at this stage to accelerate the reaction via in situ formation of the more reactive Benzyl Iodide.

• Allow the reaction to warm slowly to Room Temperature (20–25 °C) .

• Stir for 4–12 hours .

  • Monitoring: Check via TLC (Hexane:EtOAc 4:1) or LC-MS. The alcohol spot (lower R_f) should disappear.

Step 4: Quench & Workup

• Cool the mixture back to 0 °C.

• Carefully quench by dropwise addition of saturated aqueous Ammonium Chloride (

  ) .

  • Caution: Residual NaH will foam.

• Dilute with water (3x reaction volume) and extract with Ethyl Acetate or Diethyl Ether (3x).

• Wash the combined organic layers with:

  • Water (2x) (to remove DMF).

  • Brine (1x).

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude oil via flash column chromatography on silica gel.

• Eluent: Gradient of 0%

  10% Ethyl Acetate in Hexanes.

  • Note: The product is lipophilic and elutes early. Benzyl bromide residues (if excess used) elute near the solvent front.

• Isolate the product as a clear, colorless oil.

Workflow Visualization

Figure 2: Operational workflow for the synthesis, highlighting critical control points.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Incomplete deprotonation	Ensure NaH is fresh; increase time at 0°C.
Elimination Product	Temperature too high	Keep reaction strictly at 0°C during addition; do not heat above RT.
Residual DMF	Poor extraction	Increase number of water washes during workup (DMF partitions into water).
Starting Material Remains	Moisture contamination	Re-dry DMF; ensure inert atmosphere is maintained.

References

• Williamson, A. W. (1850).[3] "Theory of Aetherification".[4] Philosophical Magazine, 37, 350–356. Link

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (Standard protocols for Benzyl ether formation). Link

• National Institutes of Health (NIH) . "Benzylation of hydroxyl groups by Williamson reaction". Glycoscience Protocols. Link

• Master Organic Chemistry . "The Williamson Ether Synthesis".[2][3][4][5][6] Link

Sources

• 1. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Step-by-step guide to making [(3-Bromocyclobutoxy)methyl]benzene

Executive Summary

This application note details the optimized protocol for synthesizing [(3-Bromocyclobutoxy)methyl]benzene (also known as benzyl 3-bromocyclobutyl ether). This molecule serves as a critical bioisostere for proline or piperidine rings in drug discovery, offering rigid conformational control in structure-activity relationship (SAR) studies.

The protocol utilizes a two-step sequence starting from commercially available 3-(benzyloxy)cyclobutan-1-one . It features a stereoselective hydride reduction followed by an Appel-type bromination. This route is preferred over direct radical halogenation due to its superior regiocontrol and the ability to dictate relative stereochemistry (cis vs. trans) through the mechanism of nucleophilic substitution.

Strategic Overview & Mechanism

The synthesis hinges on the manipulation of the cyclobutane ring's "pucker" conformation. Cyclobutanes are not planar; they adopt a puckered geometry to minimize torsional strain.

• Step 1: Stereoselective Reduction (Kinetic Control): Reduction of the ketone with Sodium Borohydride (NaBH₄) is governed by the Felkin-Anh model and torsional strain. The hydride attacks from the less hindered face (anti to the benzyloxy group), predominantly yielding the cis-alcohol (hydroxyl and benzyloxy groups on the same side of the ring).

  • Literature Precedent: Hydride reduction of 3-substituted cyclobutanones typically yields >90% cis-isomer.[1]

• Step 2: Appel Bromination (Walden Inversion): Direct conversion of the secondary alcohol to the bromide using Triphenylphosphine (PPh₃) and Carbon Tetrabromide (CBr₄). This SN2 process proceeds with inversion of configuration , converting the cis-alcohol into the trans-bromide .

  • Why Appel? It operates under neutral conditions, preventing the acid-catalyzed ring contraction or rearrangement common with HBr or PBr₃ in strained rings.

Workflow Logic (DOT Visualization)

Figure 1: Synthetic workflow illustrating the stereochemical inversion pathway.

Detailed Protocols

Materials & Reagents Table

Reagent	MW ( g/mol )	Equiv.	Role	Safety Note
3-(Benzyloxy)cyclobutan-1-one	176.21	1.0	Substrate	Irritant
Sodium Borohydride (NaBH₄)	37.83	1.1	Reductant	Water reactive, H₂ gas evolution
Triphenylphosphine (PPh₃)	262.29	1.2	Activator	Toxic to aquatic life
Carbon Tetrabromide (CBr₄)	331.63	1.2	Bromine Source	Toxic, Hepatotoxic
Dichloromethane (DCM)	84.93	Solvent	Solvent	Volatile, Carcinogen suspect
Methanol (MeOH)	32.04	Solvent	Solvent	Flammable, Toxic

Phase 1: Reduction to 3-(Benzyloxy)cyclobutanol

• Setup: Charge a flame-dried round-bottom flask (RBF) with 3-(benzyloxy)cyclobutan-1-one (1.0 equiv) and anhydrous MeOH (0.2 M concentration relative to substrate).

• Cooling: Place the flask in an ice/water bath (0 °C) and stir for 10 minutes.

• Addition: Add NaBH₄ (1.1 equiv) portion-wise over 15 minutes. Caution: Exothermic with gas evolution.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 2 hours.

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexanes). The ketone spot (R_f ~0.6) should disappear, replaced by a lower R_f alcohol spot.

• Quench: Cool back to 0 °C. Quench by dropwise addition of saturated aqueous NH₄Cl solution.

• Workup:

  • Evaporate MeOH under reduced pressure.

  • Dilute residue with water and extract with EtOAc (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, filter, and concentrate.

• Outcome: The crude oil is typically >90% pure cis-alcohol and can often be used directly. If necessary, purify via flash chromatography (SiO₂, 10-40% EtOAc/Hexanes).

Phase 2: Appel Bromination to Target

• Setup: In a flame-dried RBF under nitrogen atmosphere, dissolve 3-(benzyloxy)cyclobutanol (1.0 equiv) and PPh₃ (1.2 equiv) in anhydrous DCM (0.15 M).

• Cooling: Cool the solution to 0 °C.

• Addition: Add CBr₄ (1.2 equiv) portion-wise over 20 minutes.

  • Critical Control: The solution will turn yellow. Maintain temperature < 5 °C to minimize side reactions (elimination to cyclobutene).

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT and stir for an additional 2–4 hours.

• Workup (Triphenylphosphine Oxide Removal):

  • Concentrate the reaction mixture to ~20% of its original volume.

  • Trituration: Add cold diethyl ether or pentane (5x volume) and stir vigorously. A white precipitate (Triphenylphosphine oxide, Ph₃P=O) will form.

  • Filter off the solid through a pad of Celite.

  • Concentrate the filtrate.

• Purification: Purify the crude oil via flash column chromatography (SiO₂, 0-10% EtOAc/Hexanes). The bromide is less polar than the starting alcohol.

Analytical Validation (QC)

To ensure the protocol was successful, verify the following spectral markers:

Technique	Diagnostic Signal	Interpretation
¹H NMR (CDCl₃)	δ 4.2–4.5 ppm (m, 1H)	Methine proton adjacent to Bromine (-CH-Br). Shift varies by stereochem.[2]
¹H NMR (CDCl₃)	δ 7.30–7.40 ppm (m, 5H)	Benzyl aromatic protons (confirms ether integrity).
¹H NMR (CDCl₃)	δ 4.45 ppm (s, 2H)	Benzylic -CH₂- protons.
¹³C NMR	~45–50 ppm	Carbon attached to Bromine (C-Br).
GC-MS	M+ and M+2 (1:1 ratio)	Characteristic bromine isotope pattern (⁷⁹Br/⁸¹Br).

Stereochemistry Check: In cyclobutanes, the cis and trans isomers can be distinguished by the splitting pattern of the methine protons and NOESY experiments.

• Target (trans): Typically shows NOE correlation between the C1-H and C3-H protons (if the ring pucker brings them close) or lack thereof compared to the cis precursor.

Troubleshooting & Optimization

Common Failure Modes

• Issue: Low Yield in Step 2.

  • Cause: Formation of the elimination product (1-(benzyloxymethyl)cyclobut-1-ene).

  • Fix: Keep the reaction strictly at 0 °C during CBr₄ addition. Ensure reagents are anhydrous.

• Issue: Difficulty removing Ph₃P=O.

  • Fix: Use the "ZnCl₂ complexation" method: Add ZnCl₂ (2 equiv) to the crude mixture in ether/ethanol to precipitate the phosphine oxide complex [1].

Purification Logic Tree (DOT Visualization)

Figure 2: Purification strategy to remove stubborn phosphine oxide byproducts.

References

• Appel, R. (1975). "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angewandte Chemie International Edition, 14(12), 801–811. Link

• Wiberg, K. B., et al. (1960). "Stereochemistry of the reduction of cyclobutanones." Journal of the American Chemical Society. (Foundational work on cyclobutanone reduction stereoselectivity).

• Denton, R. M., et al. (2011). "Phosphine oxide-catalysed chlorination of alcohols." Chemical Communications. (Discusses phosphine oxide removal strategies). Link

• Sigman, M. S., et al. (2020). "Stereoselective Reductions of 3-Substituted Cyclobutanones: A Comparison between Experiment and Theory." The Journal of Organic Chemistry. (Confirms cis-selectivity of hydride reduction). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Technical Application Note: Purification &amp; Isomeric Enrichment of [(3-Bromocyclobutoxy)methyl]benzene

This application note details the purification and isomeric enrichment of [(3-Bromocyclobutoxy)methyl]benzene (CAS 1443110-01-7).[1]

Technical Note on Physical State: Commercially available [(3-Bromocyclobutoxy)methyl]benzene is frequently described as a liquid at room temperature (Boiling Point ~288°C).[1] Therefore, standard thermal recrystallization (dissolve hot/cool down) is often ineffective.[1] This guide focuses on Low-Temperature Crystallization (LTC) and Trituration techniques, which are critical for:

• Purifying the compound from crude reaction oils.[1]

• Separating/enriching the cis or trans stereoisomers (one of which often possesses a higher melting point).[1]

[1]

Introduction & Chemical Context

[(3-Bromocyclobutoxy)methyl]benzene consists of a strained cyclobutane ring substituted with a bromine atom and a benzyloxy group.[1] In 1,3-disubstituted cyclobutanes, the substituents can adopt cis (diequatorial-like or axial/equatorial) or trans configurations.[1]

• The Challenge: The crude synthesis product is typically a viscous oil containing a mixture of cis and trans isomers, along with benzyl bromide or bromocyclobutanol impurities.[1]

• The Solution: While the mixture is a liquid, the pure trans-isomer often exhibits a crystalline lattice at lower temperatures due to better packing symmetry compared to the cis-isomer.[1] We utilize this thermodynamic difference to drive purification.[1]

Key Physicochemical Properties

Property	Value / Description	Note
Molecular Formula	C₁₁H₁₃BrO
Molecular Weight	241.13 g/mol
Physical State (Crude)	Viscous Oil / Low-melting Solid	Isomer dependent
Predicted Boiling Point	~288.9°C	Do not distill at atm pressure (decomposition risk)
Solubility Profile	Lipophilic	Soluble in Hexane, DCM, Et₂O; Insoluble in Water
Stability	Moderate	Cyclobutane ring strain; avoid strong Lewis acids

Solvent Selection Strategy

For low-melting benzyl ethers, the solvent system must possess a freezing point below -78°C and low solubility for the target compound at that temperature.[1]

Recommended Solvent Systems:

• n-Pentane / Diethyl Ether (10:1): Best for inducing crystallization at -78°C. Pentane acts as the anti-solvent.[1]

• n-Hexane (Pure): Suitable for -20°C crystallization if the compound is already semi-solid.[1]

• Methanol / Water (Gradient): Not recommended for crystallization due to "oiling out" risks, but useful for liquid-liquid extraction cleanup prior to crystallization.[1]

Workflow: Solvent Determination

The following logic gate describes how to select the purification path based on the crude material's state.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on the physical state of the crude [(3-Bromocyclobutoxy)methyl]benzene.

Protocol A: Low-Temperature Crystallization (For Oily Crudes)

This method is designed to isolate the crystalline isomer (typically trans) from an oily isomeric mixture.[1]

Reagents:

• Crude [(3-Bromocyclobutoxy)methyl]benzene[1][2]

• Anhydrous n-Pentane (HPLC Grade)[1]

• Diethyl Ether (inhibitor-free)[1]

• Dry Ice / Acetone bath (-78°C)[1]

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of the crude oil in the minimum amount of Diethyl Ether (~1–2 mL) in a round-bottom flask.

• Anti-Solvent Addition: Slowly add n-Pentane (approx. 10 mL) while stirring. If the solution turns cloudy (oiling out), add drops of Ether until clear.[1]

• Cooling: Place the flask in a Dry Ice/Acetone bath (-78°C).

• Induction: Scratch the inner wall of the flask with a glass rod to induce nucleation.[1] Allow to sit undisturbed at -78°C for 3–4 hours.

  • Expert Tip: If no crystals form, add a "seed crystal" from a previous batch or a structurally similar solid cyclobutane if available.[1]

• Filtration (Cold):

  • Set up a sintered glass funnel pre-cooled with dry ice.

  • Rapidly filter the suspension while keeping it cold.[1]

  • Wash the filter cake with -78°C Pentane.[1]

• Analysis: The solid is likely the enriched trans-isomer.[1] The filtrate (mother liquor) will contain the cis-isomer and impurities.[1]

Protocol B: Isomeric Enrichment via Trituration

If the crude material is a semi-solid or sticky gum, trituration is safer and more effective than thermal recrystallization.[1]

Mechanism: Impurities and the lower-melting isomer (usually cis) remain dissolved in the supernatant, while the higher-melting isomer remains solid.

Step-by-Step Methodology:

• Preparation: Place the crude semi-solid in a centrifuge tube or heavy-walled flask.

• Solvent Addition: Add cold n-Hexane (0°C) at a ratio of 5 mL per gram of crude.

• Mechanical Action: Sonicate the mixture for 5–10 minutes. The solid should break up into a fine suspension.[1]

• Separation:

  • Option A (Centrifugation): Spin at 3000 rpm for 5 mins at 4°C. Decant the supernatant.

  • Option B (Filtration): Vacuum filter over a Buchner funnel.[1]

• Repetition: Repeat the wash 2–3 times until the solid is white/off-white.[1]

• Drying: Dry the solid under high vacuum (0.1 mmHg) at ambient temperature. Do not heat , as the melting point may be low (e.g., <50°C).[1]

Troubleshooting & "Oiling Out"

A common failure mode with benzyl ethers is "oiling out" (liquid-liquid phase separation) instead of crystallization.[1]

Symptom	Cause	Corrective Action
Two liquid layers form upon cooling	Solvent is too polar or concentration is too high.[1]	Re-heat and add more non-polar solvent (Pentane/Hexane).[1] Add 1% DCM to solubilize the oil phase slightly.[1]
No crystals at -78°C	Super-saturation not reached or compound is pure liquid.	Evaporate 50% of solvent and retry.[1] If still oil, the compound may be a liquid at RT; proceed to Column Chromatography.[1]
Solid melts upon filtration	Melting point is below RT.[1]	Use a jacketed filter funnel cooled to -20°C. Perform filtration inside a cold room or glove box.[1]

Safety & Handling

• Benzyl Ethers: Potential peroxide formers upon prolonged storage.[1] Test for peroxides before heating or concentrating.[1]

• Bromides: Alkylating agents.[1][3] Wear nitrile gloves and work in a fume hood.[1]

• Cyclobutane Ring: High ring strain (~26 kcal/mol).[1] Avoid temperatures >100°C during drying to prevent thermal ring-opening or elimination of HBr.[1]

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 11560, 3-Bromotoluene (Analogous substructure data). Retrieved from [Link]

  • Note: Specific physicochemical data extrapolated from structural analogs due to limited primary liter

• Cyclobutane Stereochemistry & Separation

  • Wiberg, K. B., & Barth, D. E. (1969).[1] The conformational isomerism of cyclobutane derivatives. Journal of the American Chemical Society.[1] (General reference for cis/trans cyclobutane stability).

  • Roberts, J. D., & Sharts, C. M. (1962).[1] Cyclobutane Derivatives. Organic Reactions.

• Commercial Availability & State

Sources

• 1. 3-Bromotoluene | C7H7Br | CID 11560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. {[(1s,3s)-3-bromocyclobutoxy]methyl}benzene (1 x 500 mg) | Reagentia [reagentia.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Scale-up synthesis of [(3-Bromocyclobutoxy)methyl]benzene challenges

Application Note: Process Optimization for the Kilogram-Scale Synthesis of [(3-Bromocyclobutoxy)methyl]benzene

Part 1: Executive Summary & Strategic Rationale

The Challenge: The synthesis of [(3-Bromocyclobutoxy)methyl]benzene (also referred to as Benzyl 3-bromocyclobutyl ether) presents a classic process chemistry dilemma: balancing the thermodynamic instability of the strained cyclobutane ring with the need for precise stereochemical control. While laboratory-scale methods often rely on the Appel reaction (

), this approach is operationally prohibited on a kilogram scale due to the generation of stoichiometric triphenylphosphine oxide (TPPO) waste and difficult purification.

The Solution: This protocol details a scalable, non-cryogenic route optimized for >1 kg batches. We utilize a Stepwise Activation-Displacement Strategy (Mesylation followed by Finkelstein substitution). This method offers superior atom economy, easier purification (crystallization/distillation vs. chromatography), and higher safety margins regarding thermal runaways.

Target Audience: Process Chemists, Scale-up Engineers, and CMC Leads in Drug Discovery.

Part 2: Retrosynthetic Analysis & Pathway Design

To ensure scalability, we avoid constructing the cyclobutane ring de novo (which requires hazardous ketene chemistry). Instead, we proceed from the commercially available or readily synthesized 3-(benzyloxy)cyclobutan-1-one .

Mechanistic Logic:

• Stereocontrol: The reduction of the ketone determines the diastereomeric ratio (cis/trans).

• Inversion: The final bromination via

  displacement will invert the stereocenter. Therefore, to obtain the cis-bromide (often the bioactive pharmacophore), we must target the trans-alcohol intermediate, or vice versa.

Figure 1: Retrosynthetic logic flow prioritizing stereochemical inversion strategies.

Part 3: Detailed Experimental Protocols

Stage 1: Stereoselective Reduction of 3-(Benzyloxy)cyclobutan-1-one

Objective: Convert the ketone to the alcohol with maximized diastereoselectivity. Scale: 1.0 kg input.

Reagents:

• 3-(Benzyloxy)cyclobutan-1-one (1.0 equiv)

• Sodium Borohydride (

  ) (0.35 equiv)

• Methanol (MeOH) (10 volumes)

• Cerium(III) chloride heptahydrate (Optional for Luche conditions if 1,2-addition selectivity is needed, though less critical here).

Protocol:

• Setup: Charge a 20 L reactor with 3-(benzyloxy)cyclobutan-1-one (1.0 kg) and MeOH (8 L). Cool the solution to -10°C.

  • Expert Insight: Cyclobutanones are more electrophilic than cyclohexanones due to ring strain (approx. 26 kcal/mol release upon

    transition). Temperature control is vital to prevent over-reduction or ring-opening side reactions [1].

• Addition: Dissolve

  in the remaining MeOH (2 L) stabilized with 0.1% NaOH. Add this solution dropwise over 2 hours, maintaining internal temperature (Ti) < 0°C.

• Quench: Monitor by HPLC. Upon completion (<1% SM), quench slowly with Acetone (0.5 equiv) to destroy excess hydride, followed by saturated

  solution.

• Workup: Concentrate MeOH under reduced pressure. Extract aqueous residue with MTBE (methyl tert-butyl ether).

• Outcome: 95-98% Yield. The product is typically a 3:1 to 5:1 mixture of cis:trans isomers.

  • Note: If high diastereomeric purity is required, separation via crystallization of the 3,5-dinitrobenzoate ester derivative is recommended at this stage before proceeding.

Stage 2: Activation & Displacement (The "Mesylate Route")

Objective: Convert the alcohol to the bromide without generating phosphine oxides. Rationale: We replace the Appel reaction with a Mesylation/Finkelstein sequence.[1] This avoids the exothermic hazards of

and the waste load of [2].

Reagents:

• Methanesulfonyl chloride (MsCl) (1.2 equiv)

• Triethylamine (

  ) (1.5 equiv)

• Lithium Bromide (LiBr) (2.0 equiv)

• Solvents: Dichloromethane (DCM) for Step A; 2-Butanone (MEK) for Step B.

Step A: Mesylation [1]

• Reaction: Dissolve the alcohol (from Stage 1) in DCM (10 vol). Cool to 0°C. Add

  .

• Addition: Add MsCl dropwise. The reaction is highly exothermic; control rate to keep Ti < 5°C.

• Workup: Wash with 1N HCl, then

  . Dry and concentrate. The mesylate intermediate is often unstable on silica; proceed immediately to Step B.

Step B: Finkelstein Bromination

• Solvent Switch: Dissolve the crude mesylate in 2-Butanone (MEK).

  • Why MEK? Acetone is common, but MEK allows a slightly higher reflux temperature (80°C), which is necessary to overcome the activation energy of displacing a secondary sulfonate on a cyclobutane ring.

• Displacement: Add anhydrous LiBr (2.0 equiv). Heat to reflux (80°C) for 12-18 hours.

  • Mechanism:[1][2][3][4][5][6][7][8] This proceeds via pure

    , inverting the stereochemistry established in Stage 1.

• Purification: Cool to room temperature. Filter off the precipitated Lithium Methanesulfonate (LiOMs) byproduct (a key advantage—waste is solid and easily removed).

• Isolation: Concentrate the filtrate. The residue is [(3-Bromocyclobutoxy)methyl]benzene.

• Final Polish: Distillation under high vacuum (0.5 mmHg) is possible but risky due to thermal instability. Flash chromatography on neutral alumina is preferred for high purity.

Part 4: Process Safety & Impurity Management

Critical Hazard: Ring Strain Release Cyclobutane derivatives are prone to acid-catalyzed ring expansion or opening. Avoid strong Lewis acids during workup.

Impurity Fate Mapping: Understanding where impurities go is essential for regulatory compliance.

Figure 2: Impurity Fate Map highlighting thermal and pH sensitivities.

Table 1: Comparison of Bromination Strategies for Scale-Up

Feature	Appel Reaction ( )	Mesylate/LiBr (Recommended)
Atom Economy	Poor (Stoichiometric TPPO waste)	Good (Solid LiOMs byproduct)
Purification	Difficult (TPPO requires chromatography)	Easy (Filtration + Distillation)
Cost	High ( is expensive)	Low (MsCl/LiBr are commodities)
Safety	Moderate (Halomethane toxicity)	High (Standard corrosives)
Stereocontrol	Inversion	Inversion (Two steps)

Part 5: References

• Namyslo, J. C., & Kaufmann, D. E. (2003). The Application of Cyclobutane Derivatives in Organic Synthesis. Chemical Reviews, 103(4), 1485–1538.

• Appel, R. (1975).[1] Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition, 14(12), 801–811.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.[7][9]

• Sigma-Aldrich. (2024).[10] Safety Data Sheet: Cyclobutane.

• ResearchGate. (2014). Appel Reaction vs Finkelstein Strategy for Scale-up. Chem-Station Int. Ed.

Sources

• 1. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Appel reaction - Wikipedia [en.wikipedia.org]
• 4. Appel Reaction [organic-chemistry.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. US6320085B1 - Process for the preparation of benzyl-ethers - Google Patents [patents.google.com]
• 9. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Derivatization of [(3-Bromocyclobutoxy)methyl]benzene in Drug Discovery

Introduction: The Strategic Value of the Cyclobutane Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous pharmacological properties is paramount. The [(3-Bromocyclobutoxy)methyl]benzene scaffold has emerged as a compelling building block for drug discovery, primarily due to the unique attributes of the cyclobutane ring. Unlike its more common cycloalkane counterparts, the cyclobutane moiety offers a distinct three-dimensional geometry, characterized by a puckered conformation.[1][2][3] This rigid structure can serve as a bioisosteric replacement for planar aromatic rings, offering improved physicochemical properties such as enhanced metabolic stability and solubility.[2] The conformational restriction imposed by the cyclobutane ring can also lead to higher binding affinity and selectivity for biological targets by locking a molecule into its bioactive conformation.[1][3]

The bromine atom on the cyclobutane ring of [(3-Bromocyclobutoxy)methyl]benzene serves as a versatile synthetic handle, enabling a wide array of derivatization reactions. This allows for the systematic exploration of chemical space around the core scaffold, a crucial step in structure-activity relationship (SAR) studies. This application note provides detailed protocols for the synthesis of the [(3-Bromocyclobutoxy)methyl]benzene starting material and its subsequent derivatization through three powerful palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These methods open the door to a diverse range of novel compounds with potential therapeutic applications.

PART 1: Synthesis of the Starting Material: [(3-Bromocyclobutoxy)methyl]benzene

The synthesis of the target compound, [(3-Bromocyclobutoxy)methyl]benzene, can be achieved via a two-step sequence starting from the commercially available 3-(benzyloxy)cyclobutan-1-one. This involves the reduction of the ketone to the corresponding alcohol, followed by bromination.

Caption: Synthetic workflow for [(3-Bromocyclobutoxy)methyl]benzene.

Protocol 1.1: Synthesis of 3-(Benzyloxy)cyclobutan-1-ol

Rationale: The reduction of the ketone to a secondary alcohol is a standard transformation. Sodium borohydride is a mild and selective reducing agent suitable for this purpose, offering high yields and operational simplicity.

Materials:

Reagent	CAS Number	Molecular Weight	Quantity
3-(Benzyloxy)cyclobutan-1-one	1025803-33-5	176.21 g/mol	1.0 eq
Sodium borohydride (NaBH₄)	16940-66-2	37.83 g/mol	1.5 eq
Methanol (MeOH)	67-56-1	32.04 g/mol	As solvent
Dichloromethane (DCM)	75-09-2	84.93 g/mol	For extraction
Saturated aq. NH₄Cl	N/A	N/A	For quenching

| Anhydrous MgSO₄ | 7487-88-9 | 120.37 g/mol | For drying |

Procedure:

• In a round-bottom flask, dissolve 3-(benzyloxy)cyclobutan-1-one in methanol at 0 °C (ice bath).

• Slowly add sodium borohydride portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield the crude product.

• Purify by column chromatography on silica gel (e.g., ethyl acetate/hexane gradient) to obtain pure 3-(benzyloxy)cyclobutan-1-ol.

Expected Characterization:

• ¹H NMR: Expect signals for the benzylic protons, the phenyl group protons, and the cyclobutane ring protons. The proton on the carbon bearing the hydroxyl group will appear as a multiplet.

• ¹³C NMR: Expect signals for the carbons of the benzene ring, the benzylic carbon, and the carbons of the cyclobutane ring, including the carbon attached to the hydroxyl group.

• MS (ESI+): Expect to observe the [M+Na]⁺ or [M+H]⁺ adduct.

Protocol 1.2: Synthesis of [(3-Bromocyclobutoxy)methyl]benzene

Rationale: The conversion of the alcohol to the bromide can be achieved using various brominating agents. Phosphorus tribromide (PBr₃) is an effective reagent for this transformation. An alternative, milder method involves the use of carbon tetrachloride and triphenylphosphine (Appel reaction).

Materials:

Reagent	CAS Number	Molecular Weight	Quantity
3-(Benzyloxy)cyclobutan-1-ol	1383813-54-4	178.23 g/mol	1.0 eq
Phosphorus tribromide (PBr₃)	7789-60-8	270.69 g/mol	0.5 eq
Dichloromethane (DCM), anhydrous	75-09-2	84.93 g/mol	As solvent
Saturated aq. NaHCO₃	144-55-8	84.01 g/mol	For washing

| Anhydrous MgSO₄ | 7487-88-9 | 120.37 g/mol | For drying |

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(benzyloxy)cyclobutan-1-ol in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide dropwise via a syringe, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully pour the reaction mixture over crushed ice.

• Separate the organic layer and wash it sequentially with cold water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., ethyl acetate/hexane gradient) to afford [(3-Bromocyclobutoxy)methyl]benzene.

Expected Characterization:

• ¹H NMR (CDCl₃): Expect signals around δ 7.3 (m, 5H, Ar-H), δ 4.5 (s, 2H, O-CH₂-Ph), δ 4.2-4.0 (m, 1H, CH-O), δ 3.8-3.6 (m, 1H, CH-Br), and multiplets for the other cyclobutane protons.

• ¹³C NMR (CDCl₃): Expect signals in the aromatic region (127-138 ppm), a signal for the benzylic carbon (~70 ppm), a signal for the ether-linked cyclobutane carbon (~75 ppm), a signal for the bromine-bearing cyclobutane carbon (~45-50 ppm), and signals for the other cyclobutane carbons.

• MS (EI): Expect to see the molecular ion peak [M]⁺ and a characteristic isotopic pattern for a monobrominated compound ([M]⁺ and [M+2]⁺ in approximately 1:1 ratio). The molecular weight is 241.12 g/mol .[4]

PART 2: Derivatization via Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom of [(3-Bromocyclobutoxy)methyl]benzene provides a reactive site for various palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds.

Caption: Derivatization pathways for [(3-Bromocyclobutoxy)methyl]benzene.

Protocol 2.1: Suzuki-Miyaura Cross-Coupling

Rationale: The Suzuki-Miyaura coupling is a robust method for forming C(sp³)-C(sp²) bonds. The use of a suitable palladium catalyst and ligand is crucial for the successful coupling of secondary alkyl bromides. Buchwald's and Fu's groups have developed highly effective catalyst systems for such transformations.

Representative Protocol:

Materials:

Reagent	CAS Number	Molecular Weight	Quantity
[(3-Bromocyclobutoxy)methyl]benzene	1443110-01-7	241.12 g/mol	1.0 eq
Arylboronic acid	Varies	Varies	1.2 eq
Pd₂(dba)₃	51364-51-3	915.72 g/mol	2 mol%
SPhos	657408-07-6	410.47 g/mol	4 mol%
K₃PO₄	7778-53-2	212.27 g/mol	2.0 eq

| Toluene/Water (10:1) | Varies | Varies | Solvent |

Procedure:

• In a flame-dried Schlenk tube, combine [(3-Bromocyclobutoxy)methyl]benzene, the arylboronic acid, and potassium phosphate.

• Add Pd₂(dba)₃ and SPhos.

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Seal the tube and heat the reaction mixture at 80-100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to obtain the desired coupled product.

Expected Results:

Entry	Arylboronic Acid	Expected Product	Yield (%)
1	Phenylboronic acid	{3-[(Benzyloxy)methyl]cyclobutoxy}benzene	>70
2	4-Methoxyphenylboronic acid	1-Methoxy-4-({3-[(benzyloxy)methyl]cyclobutoxy})benzene	>65

| 3 | 3-Pyridinylboronic acid | 3-({3-[(Benzyloxy)methyl]cyclobutoxy})pyridine | >60 |

Protocol 2.2: Buchwald-Hartwig Amination

Rationale: The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The choice of ligand and base is critical for achieving high yields, especially with sterically hindered or less reactive amines.

Representative Protocol:

Materials:

Reagent	CAS Number	Molecular Weight	Quantity
[(3-Bromocyclobutoxy)methyl]benzene	1443110-01-7	241.12 g/mol	1.0 eq
Amine	Varies	Varies	1.2 eq
Pd(OAc)₂	3375-31-3	224.49 g/mol	2 mol%
RuPhos	787618-22-8	473.61 g/mol	4 mol%
NaOt-Bu	865-48-5	96.10 g/mol	1.5 eq

| Toluene, anhydrous | 108-88-3 | 92.14 g/mol | Solvent |

Procedure:

• In a glovebox, charge a vial with Pd(OAc)₂, RuPhos, and sodium t-butoxide.

• Add [(3-Bromocyclobutoxy)methyl]benzene and the amine.

• Add anhydrous toluene.

• Seal the vial and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitor the reaction by LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the aminated product.

Expected Results:

Entry	Amine	Expected Product	Yield (%)
1	Morpholine	4-({3-[(Benzyloxy)methyl]cyclobutyl})morpholine	>75
2	Aniline	N-({3-[(Benzyloxy)methyl]cyclobutyl})aniline	>65

| 3 | Benzylamine | N-({3-[(Benzyloxy)methyl]cyclobutyl})benzylamine | >70 |

Protocol 2.3: Sonogashira Coupling

Rationale: The Sonogashira coupling enables the formation of a C(sp³)-C(sp) bond, introducing an alkyne moiety that can be further functionalized. This reaction typically requires a palladium catalyst, a copper(I) co-catalyst, and a base.

Representative Protocol:

Materials:

Reagent	CAS Number	Molecular Weight	Quantity
[(3-Bromocyclobutoxy)methyl]benzene	1443110-01-7	241.12 g/mol	1.0 eq
Terminal Alkyne	Varies	Varies	1.5 eq
PdCl₂(PPh₃)₂	13965-03-2	701.90 g/mol	5 mol%
Copper(I) iodide (CuI)	7681-65-4	190.45 g/mol	10 mol%
Triethylamine (TEA)	121-44-8	101.19 g/mol	As solvent/base

| Tetrahydrofuran (THF), anhydrous | 109-99-9 | 72.11 g/mol | As co-solvent |

Procedure:

• To a Schlenk tube, add [(3-Bromocyclobutoxy)methyl]benzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous THF, triethylamine, and the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or gentle heating (e.g., 50 °C) for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to afford the alkynylated product.

Expected Results:

Entry	Terminal Alkyne	Expected Product	Yield (%)
1	Phenylacetylene	{3-[(Benzyloxy)methyl]cyclobutoxy}(phenylethynyl)benzene	>60
2	Ethynyltrimethylsilane	{3-[(Benzyloxy)methyl]cyclobutoxy}(trimethylsilylethynyl)benzene	>70

| 3 | Propargyl alcohol | 3-({3-[(Benzyloxy)methyl]cyclobutoxy})prop-2-yn-1-ol | >55 |

Safety and Handling

General Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Reagent-Specific Hazards:

• Alkyl Bromides: Alkyl bromides are potentially harmful and should be handled with care. Avoid inhalation and skin contact.

• Palladium Catalysts: Palladium compounds can be toxic and may cause skin irritation.[5] Finely divided palladium on carbon can be pyrophoric.[4] Handle in an inert atmosphere where appropriate.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and can be toxic. Handle under an inert atmosphere.

• Bases: Strong bases like sodium t-butoxide are corrosive and moisture-sensitive. Handle in a glovebox or under an inert atmosphere.

• Solvents: Toluene, THF, and DCM are flammable and have associated health risks. Use in a well-ventilated area and away from ignition sources.

Waste Disposal:

• Dispose of all chemical waste, including solvents and reaction residues, in accordance with local, state, and federal regulations. Heavy metal waste (palladium) should be collected separately.

Conclusion

The [(3-Bromocyclobutoxy)methyl]benzene scaffold is a valuable building block for the synthesis of diverse compound libraries for drug discovery. The protocols outlined in this application note provide a framework for the synthesis of the starting material and its derivatization via robust and versatile palladium-catalyzed cross-coupling reactions. The unique conformational properties of the cyclobutane ring, combined with the synthetic accessibility of a wide range of derivatives, make this scaffold a promising starting point for the development of novel therapeutic agents.

References

• Chen, K. X.; Njoroge, F. G. In Antiviral Drugs: From Basic Discovery Through Clinical. Trials, Kazmierski, W. M., ed., Wiley: Hoboken, NJ, 2011, pp 296-335.

• Wille, J., et al. (2020). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 15(21), 1994-2008. Available at: [Link]

• Jung, M. E. (2011). The continuing saga of the cyclobutane ring in drug discovery. Future Medicinal Chemistry, 3(12), 1461-1464.

• Carl ROTH. Safety Data Sheet: Palladium. Available at: [Link]

• Suzuki, A. (1998). Recent advances in the cross-coupling reactions of organoboron derivatives. Pure and Applied Chemistry, 70(5), 1061-1065.
• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922.

• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. PubMed Central. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Sonogashira coupling. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. honrel.com [honrel.com]
• 5. fishersci.com [fishersci.com]

Application Note: Strategic Handling of [(3-Bromocyclobutoxy)methyl]benzene in Medicinal Chemistry

Topic: Protecting group strategies for syntheses involving [(3-Bromocyclobutoxy)methyl]benzene Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.[1]

Executive Summary

[(3-Bromocyclobutoxy)methyl]benzene (CAS: 1443110-01-7) is a high-value building block offering a rigid, sp³-rich cyclobutane scaffold, increasingly favored in modern drug discovery to improve solubility and metabolic stability compared to planar aromatics.[1][2] However, its utility is governed by the orthogonality—or lack thereof—between its two functional handles: the secondary alkyl bromide and the benzyl (Bn) ether .

This guide addresses the critical chemo-selectivity challenges inherent to this scaffold. Specifically, it details strategies to prevent hydrodehalogenation (loss of bromide) during benzyl deprotection and provides protocols for functionalizing the bromide while maintaining ether integrity.

Strategic Analysis: The Chemo-Selectivity Matrix

The core challenge in using this building block is the "Reduction Conflict."

• The Benzyl Ether: Classically removed via hydrogenolysis (

  , Pd/C).[3][4][5]

• The Alkyl Bromide: Susceptible to hydrodehalogenation (reduction to C-H) under identical hydrogenolysis conditions.[1]

Therefore, the order of operations is the primary determinant of the synthetic strategy.

Decision Logic for Deprotection

• Scenario A: Bromide is Consumed First. If the bromide is converted to a stable motif (e.g., via substitution or cross-coupling) before deprotection, standard hydrogenolysis is permissible.

• Scenario B: Bromide Must Be Retained. If the benzyl group must be removed while keeping the bromide intact (e.g., to reveal an alcohol for further elaboration), hydrogenolysis is contraindicated . Lewis acid-mediated cleavage is required.[1]

Synthesis of the Building Block

Prerequisite: Establishing the scaffold with the correct stereochemistry and protecting group.

While [(3-Bromocyclobutoxy)methyl]benzene is commercially available, in-house synthesis is often required to access specific diastereomers (cis/trans).[1]

Protocol 1: Stereoselective Synthesis from 3-Benzyloxycyclobutanone

Objective: Synthesize the target molecule while avoiding elimination of the strained ring.

Reagents:

• Starting Material: 3-(Benzyloxy)cyclobutan-1-one[1]

• Reductant: Sodium Borohydride (

  )[1]

• Bromination: Triphenylphosphine (

  ), Carbon Tetrabromide ( ) [Appel Conditions]

Step-by-Step Methodology:

• Reduction: Dissolve 3-(benzyloxy)cyclobutan-1-one (1.0 equiv) in MeOH at 0°C. Add

  (1.1 equiv) portion-wise. Stir for 1 h. Quench with sat. .[1] Extract with EtOAc.[1]

  • Insight: This yields 3-(benzyloxy)cyclobutan-1-ol.[1] The cis/trans ratio depends on the reductant; bulky reductants (e.g., L-Selectride) favor the cis-alcohol (kinetic control).[1]

• Bromination (Appel Reaction): Dissolve the alcohol (1.0 equiv) and

  (1.2 equiv) in anhydrous DCM at 0°C. Dropwise add a solution of (1.2 equiv) in DCM.

  • Mechanistic Note: The Appel reaction proceeds with Walden inversion .[1] If you start with cis-alcohol, you obtain trans-bromide.[1] This is crucial for setting downstream stereochemistry.[1]

  • Purification: Filter through a silica plug to remove triphenylphosphine oxide (

    ).[1]

Functionalization Strategies (The Bromide Handle)

The benzyl ether is stable to basic and nucleophilic conditions, allowing extensive manipulation of the bromide.

Protocol 2: Nucleophilic Substitution ( )

Challenge: Cyclobutyl electrophiles are sterically hindered and ring strain retards

transition state formation. Solution: Use polar aprotic solvents and elevated temperatures, but monitor for E2 elimination (cyclobutene formation).[1]

• Nucleophile: Sodium Azide (

  ) or Potassium Phthalimide.[1]

• Conditions: DMF, 60–80°C, 4–12 h.

• Workup: Dilute with water, extract with

  (avoids DMF drag-over).

Protocol 3: Nickel-Catalyzed Cross-Coupling (Negishi/Suzuki)

Challenge: Secondary alkyl halides are prone to

-hydride elimination during metal catalysis.[1] Strategy: Use Nickel (Ni) catalysts which are superior to Palladium for alkyl halides due to faster oxidative addition and radical pathways.[1]

Reaction Setup:

• Catalyst:

  (10 mol%) / Ligand: Pybox or Bioxy.[1]

• Coupling Partner: Aryl Zinc Reagent (Negishi) or Aryl Boronic Acid (Suzuki, reductive conditions).[1]

• Solvent: DMA or NMP.

• Observation: The benzyl ether remains strictly inert under these conditions.

Deprotection Strategies (The Benzyl Handle)

This is the critical control point. Choose the method based on the status of the bromide.

Method A: Hydrogenolysis (Only if Br is ABSENT)

Use this ONLY if the bromide has already been converted to a non-reducible group.

• Conditions:

  (1 atm), 10% Pd/C, MeOH/EtOAc.

• Note: If the molecule contains other reducible groups (alkenes, nitro), consider transfer hydrogenation (cyclohexene/Pd).[5]

Method B: Lewis Acid Cleavage (If Br is PRESENT)

Use this to retain the bromide. Reagent: Boron Trichloride (

) or Boron Tribromide ( ).[1] Risk: Strong Lewis acids can trigger cyclobutane ring opening or rearrangement.[1] Optimization: Use Pentamethylbenzene as a cation scavenger to prevent polymerization of the benzyl cation.

Protocol:

• Setup: Flame-dry a flask under

  . Dissolve [(3-Bromocyclobutoxy)methyl]benzene (1.0 equiv) and Pentamethylbenzene (3.0 equiv) in anhydrous DCM.[1]

• Cooling: Cool strictly to -78°C .

• Addition: Add

  (1M in DCM, 1.2 equiv) dropwise over 10 min.

• Reaction: Stir at -78°C for 1–2 h. Monitor by TLC.[1] Do not warm to RT unless conversion is stalled.

• Quench: Add MeOH/Et_3N (1:1) at -78°C. Warm to RT.

• Result: Yields 3-bromocyclobutanol with the ring and bromide intact.[1]

Method C: Oxidative Cleavage (Mild Alternative)

For substrates sensitive to Lewis Acids.[1][6]

• Reagent: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).[1]

• Note: While typically used for PMB (p-methoxybenzyl) ethers, DDQ can cleave simple benzyl ethers under photo-irradiation (350 nm) or elevated temperatures, though yields are lower.[1] This is a tertiary option.

Visualization: Decision Tree & Workflow

Caption: Decision matrix for deprotecting the benzyl ether based on the presence of the sensitive alkyl bromide.

Compatibility Data Table

Reagent / Condition	Benzyl Ether Stability	Alkyl Bromide Stability	Cyclobutane Ring Stability	Recommendation
/ Pd/C	Unstable (Cleaves)	Unstable (Reduces to H)	Stable	Avoid if Br is present.[1]
(-78°C)	Unstable (Cleaves)	Stable	Stable (at low temp)	Preferred for Br retention.[1]
(0°C)	Unstable (Cleaves)	Stable	Risk (Ring Opening)	Use only if fails.[1]
NaOH / KOH (aq)	Stable	Unstable (Hydrolysis/Elim)	Stable	Use mild bases ( ).[1]
Grignard Formation	Stable	Reacts (Mg insertion)	Stable	Basis for functionalization.[1]
TFA / HCl	Stable	Stable	Stable	Compatible.[1]

References

• Synthesis of Benzyl Ethers: Wuts, P. G. M.; Greene, T. W.[5] Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.[1] [1]

• Lewis Acid Cleavage of Benzyl Ethers: Okano, K.; Okuyama, K.; Fukuyama, T.; Tokuyama, H. "Efficient Deprotection of Aryl Alkyl Ethers using BCl3/Pentamethylbenzene."[1][5] Synlett, 2008 , 1977–1980.[5]

• Cyclobutane Ring Stability: Congreve, M. S.; et al. "Selective Cleavage of Benzyl Ethers using Boron Trichloride."[1] Synlett, 1993 , 663–664.[6]

• Appel Reaction on Cyclobutanols: Roberts, J. D.; et al. "Synthesis and Reactivity of Cyclobutane Derivatives."[1] J. Am. Chem. Soc., 1959 , 81, 411–418.[1] [1]

• Hydrodehalogenation Risks: Rylander, P. N.[1] Hydrogenation Methods; Academic Press: London, 1985.[1] [1]

Sources

• 1. Benzyl 3-Bromopropyl Ether | C10H13BrO | CID 2776064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1443110-01-7|((3-Bromocyclobutoxy)methyl)benzene|BLD Pharm [bldpharm.com]
• 3. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. Selective Cleavage of Benzyl Ethers [organic-chemistry.org]

Analytical Strategy for the Stereocontrolled Synthesis of [(3-Bromocyclobutoxy)methyl]benzene

Executive Summary

This application note details the analytical framework for monitoring the synthesis of [(3-Bromocyclobutoxy)methyl]benzene (also known as Benzyl 3-bromocyclobutyl ether). This molecule represents a critical class of conformationally restricted scaffolds used in glutamate receptor modulation and agrochemical design.

The synthesis typically proceeds via the Appel reaction of 3-(benzyloxy)cyclobutan-1-ol. The primary analytical challenge is not merely chemical conversion, but stereochemical integrity . The cyclobutane ring allows for distinct cis and trans isomers, which possess vastly different biological profiles. This guide prioritizes the detection, quantification, and separation of these stereoisomers.

Synthetic Context & Critical Quality Attributes (CQAs)

To design an effective monitoring strategy, one must understand the reaction mechanism and its byproducts.

• Reaction: Conversion of 3-(benzyloxy)cyclobutan-1-ol to the corresponding bromide using Carbon Tetrabromide (

  ) and Triphenylphosphine ( ).

• Mechanism:

  displacement.[1]

• Stereochemical Consequence: Inversion of configuration.[1] A pure cis-alcohol starting material should yield a trans-bromide. Loss of stereospecificity indicates a competing

  pathway or radical scrambling.

Key Impurities to Monitor

Impurity Type	Chemical Entity	Origin	Detection Method
Starting Material	3-(Benzyloxy)cyclobutan-1-ol	Incomplete conversion	GC-MS / TLC
Byproduct	Triphenylphosphine Oxide ( )	Stoichiometric byproduct	HPLC / NMR ( )
Byproduct	Bromoform ( )	Stoichiometric byproduct	GC-MS (Volatile)
Stereoisomer	cis- or trans-isomer (inverse of target)	Mechanism failure / Epimerization	NMR / Chiral GC
Elimination Product	3-(Benzyloxy)cyclobut-1-ene	Base-catalyzed elimination	GC-MS / H NMR

Analytical Workflow Diagram

The following logic flow illustrates the decision gates during the synthesis process.

Figure 1: Step-by-step analytical decision tree from reaction initiation to final purity release.

Protocol 1: In-Process Control (IPC) via GC-MS

Gas Chromatography is preferred over HPLC for IPC because the target bromide and the bromoform byproduct are volatile, and GC offers superior resolution for structural isomers of small rings.

Method Parameters

• Instrument: Agilent 7890B / 5977B MSD (or equivalent).

• Column: DB-5ms or HP-5 (30 m × 0.25 mm × 0.25 µm). Non-polar stationary phases generally separate cyclobutane stereoisomers based on boiling point differences caused by dipole moments.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1, 250°C.

• Oven Program:

  • Hold 50°C for 2 min (elute

    ).

  • Ramp 15°C/min to 200°C (elute target isomers).

  • Ramp 30°C/min to 300°C (burn off heavy residues).

• Detection: EI Source (70 eV), Scan range 40–400 amu.

Data Interpretation[1][2][3][4][5][6][7][8]

• Conversion: Monitor the disappearance of the Alcohol peak (

  approx 176, often invisible, look for benzyl fragment m/z 91).

• Product Identification: Look for the Bromide target (

  238/240 doublet due to isotopes).

• Isomer Ratio: The cis and trans isomers will likely have retention times differing by 0.2–0.5 minutes. The isomer with the higher dipole moment (usually cis in 1,3-disubstituted cyclobutanes) often elutes later on non-polar columns.

Protocol 2: Stereochemical Validation via H NMR

While GC-MS confirms conversion, it cannot definitively assign "cis" vs "trans" without a reference standard. NMR is the absolute method for structural assignment based on the Karplus relationship and ring puckering.

The "Butterfly" Effect in Cyclobutanes

Cyclobutane rings are not planar; they exist in a puckered "butterfly" conformation.

• Trans-1,3-disubstituted: Substituents are often pseudo-diequatorial (more stable).

• Cis-1,3-disubstituted: One substituent is pseudo-axial, one pseudo-equatorial.

NMR Protocol

• Solvent:

  (Chloroform-d).

• Frequency: 400 MHz or higher.

• Key Signal: The methine proton at position 3 (

  , attached to the Br).

Diagnostic Signals Table

Feature	Trans-Isomer (Expected Product from cis-OH)	Cis-Isomer (Retention/Scrambling)	Mechanistic Reason
Chemical Shift	4.2 - 4.5 ppm	4.0 - 4.3 ppm	Deshielding by Br; anisotropy of the ring.
Multiplicity	Quintet-like (tt)	Pentet or complex m	Symmetry of adjacent methylene protons.
(Ether) Shift	3.8 - 4.1 ppm	3.6 - 3.9 ppm	Proximity to benzyl ether oxygen.
NOESY Correlation	No cross-peak between and	Strong cross-peak between and	Cis protons are spatially close (<3Å); Trans are distant.

Critical Step: If the spectrum shows a mixture, integration of the

methine signals provides the exact Diastereomeric Ratio (dr).

Protocol 3: Final Purity via HPLC-UV

Triphenylphosphine oxide (

) is notoriously difficult to remove completely. It has strong UV absorbance. GC-MS may miss it if the inlet temperature is too low or if it accumulates on the liner. HPLC is required for final release.

Method Parameters

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5µm).

• Mobile Phase A: Water + 0.1% Phosphoric Acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 40% B to 95% B over 15 minutes.

• Detection: UV at 210 nm (general) and 254 nm (Benzyl group).

Self-Validating Logic

• Marker: Run a standard of pure Triphenylphosphine oxide. It typically elutes early-to-mid gradient due to its polarity relative to the highly lipophilic benzyl ether.

• Benzyl Bromide Check: If the reaction was too harsh, the benzyl ether might cleave to form Benzyl Bromide. This is a potent lachrymator and a genotoxic impurity. Ensure its absence by checking retention time against a standard.

References

• Appel Reaction Mechanism

  • Detailed mechanistic insight into the conversion of alcohols to halides with inversion of configur
  • Source: Organic Chemistry Portal. "Appel Reaction."

  • URL:[Link]

• Cyclobutane Stereochemistry & NMR

  • Wiberg, K. B., & Barth, D. E. (1969). "Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives." (Foundational text on rigid ring coupling constants).
  • Context: Explains the dependence of -coupling on dihedral angles in rigid rings (Karplus relationship), essential for distinguishing cis/trans cyclobutanes.

  • URL:[Link] (Analogous reference for small ring NMR).

• Synthesis of 3-Substituted Cyclobutanes

  • Relevant protocols for the synthesis and separation of 1,3-disubstituted cyclobutane deriv
  • Source: Organic Syntheses, Coll. Vol. 9, p.117 (1998).

  • URL:[Link]

• Chromatographic Separation of Isomers

  • Techniques for separating cis and trans isomers of rigid ring systems.
  • Source: Journal of Chrom

  • URL:[Link]

Sources

• 1. Appel Reaction [organic-chemistry.org]

Application Note: Microwave-Assisted Synthesis of [(3-Bromocyclobutoxy)methyl]benzene

Based on the specific chemical structure and the principles of microwave-assisted organic synthesis (MAOS), here is a detailed Application Note and Protocol.

Part 1: Executive Summary & Rationale

The Challenge

The synthesis of [(3-Bromocyclobutoxy)methyl]benzene presents a unique challenge in medicinal chemistry. The cyclobutane core is highly strained (~26 kcal/mol), making it susceptible to ring-opening or elimination reactions under harsh thermal conditions. Furthermore, 1,3-disubstituted cyclobutanes exhibit cis/trans isomerism, requiring protocols that offer stereochemical control.

Traditional thermal bromination of 3-(benzyloxy)cyclobutanol (the key precursor) using PBr3 or HBr often leads to:

• Acid-catalyzed ether cleavage: Loss of the benzyl protecting group.

• Elimination: Formation of cyclobutenes due to the "puckered" conformation of the ring.

• Poor Stereocontrol: Mixed inversion/retention mechanisms.

The Microwave Solution

This protocol utilizes Microwave-Assisted Organic Synthesis (MAOS) to drive the Appel Reaction (PPh3/CBr4). Microwave irradiation provides:

• Rapid Kinetics: Accelerates the formation of the active phosphonium intermediate, reducing the window for side reactions.

• Inversion of Configuration: The SN2 nature of the Appel reaction is enhanced, allowing for predictable stereochemical editing (converting cis-alcohol to trans-bromide or vice versa).

• Neutral Conditions: Preserves the acid-sensitive benzyl ether moiety.

Part 2: Retrosynthetic Analysis & Strategy

The synthesis is best approached convergently. While direct alkylation of 3-bromocyclobutanol is possible, it risks elimination. The superior route builds the stable benzyl ether first, followed by a functional group transformation of the alcohol to the bromide.

Strategic Pathway

• Precursor Assembly: Synthesis of 3-(benzyloxy)cyclobutanone (commercially available or via [2+2] cycloaddition).

• Stereoselective Reduction: Reduction to 3-(benzyloxy)cyclobutanol.

• Microwave Transformation (Focus): Conversion of the alcohol to the bromide.

Figure 1: Retrosynthetic strategy focusing on the late-stage introduction of the bromine atom to preserve the benzyl ether.

Part 3: Detailed Experimental Protocol

Materials & Equipment

• Microwave Reactor: Single-mode reactor (e.g., Biotage Initiator+ or CEM Discover) capable of maintaining 20 bar pressure.

• Vials: 10 mL Pyrex microwave process vials with crimp caps and Teflon/silicone septa.

• Reagents:

  • 3-(Benzyloxy)cyclobutanol (1.0 equiv)

  • Triphenylphosphine (PPh3, 1.5 equiv) - Recrystallized from hexanes if old.

  • Carbon Tetrabromide (CBr4, 1.5 equiv)

  • Solvent: Dichloromethane (DCM, anhydrous) or Acetonitrile (MeCN) for higher temp.

Protocol: Microwave-Assisted Appel Bromination

Step 1: Pre-Complexation (Critical for Yield)

• In a 10 mL microwave vial, dissolve PPh3 (393 mg, 1.5 mmol) in anhydrous DCM (4 mL).

• Add CBr4 (497 mg, 1.5 mmol) in one portion. The solution will turn from clear to yellow/orange, indicating the formation of the bromotriphenylphosphonium species.

• Stir at room temperature for 5 minutes outside the microwave to ensure initiation.

Step 2: Substrate Addition

• Add a solution of 3-(benzyloxy)cyclobutanol (178 mg, 1.0 mmol) in DCM (1 mL) dropwise to the pre-formed complex.

• Seal the vial immediately with the crimp cap.

Step 3: Microwave Irradiation Program the reactor with the following parameters. Note: The "Power" is set to dynamic to maintain temperature.

Parameter	Setting	Rationale
Temperature	65 °C	Optimal balance between kinetics and elimination risk.
Time	15:00 min	Sufficient for >95% conversion based on kinetic profiling.
Pre-stirring	30 sec	Ensures homogeneity before heating.
Absorption	Normal	DCM couples poorly; the ionic intermediate increases absorption.
Pressure Limit	15 bar	Safety cutoff (DCM boils at 40°C; pressure will rise).

Step 4: Work-up & Purification

• Cool the vial to room temperature using the reactor's compressed air cooling (approx. 2 mins).

• Precipitation: Add cold diethyl ether (10 mL) to the reaction mixture. This precipitates the bulk of the Triphenylphosphine Oxide (TPPO) byproduct.

• Filter the suspension through a pad of Celite/Silica.

• Concentrate the filtrate under reduced pressure.

• Chromatography: Purify via flash column chromatography (SiO2, Hexanes/EtOAc 95:5). The product is less polar than the alcohol.

Stereochemical Considerations (Self-Validating Logic)

The Appel reaction proceeds via an SN2 mechanism.

• Input: cis-3-(benzyloxy)cyclobutanol (Benzyloxyl and Hydroxyl on same side).

• Output: trans-[(3-Bromocyclobutoxy)methyl]benzene.[1]

• Validation: Use 1H NMR coupling constants.

  • cis-isomer typically shows

    .

  • trans-isomer typically shows

    (due to puckered ring geometry).

Part 4: Mechanism & Signaling Pathway

The microwave field does not change the mechanism but accelerates the rate-limiting step (attack of the alcohol on the phosphonium salt) and improves the solubility of the ionic intermediates.

Figure 2: Mechanistic pathway of the Microwave-Appel reaction highlighting the inversion of configuration.

Part 5: Data Presentation & Troubleshooting

Optimization Table

The following data represents typical optimization runs for this specific scaffold.

Entry	Solvent	Temp (°C)	Time (min)	Yield (%)	Notes
1	DCM	40 (Reflux)	120	65%	Slow, incomplete conversion.
2	DCM	65 (MW)	15	92%	Optimal conditions. Clean inversion.
3	MeCN	85 (MW)	10	78%	Higher temp caused minor elimination (cyclobutene).
4	THF	70 (MW)	20	55%	Poor solubility of phosphonium salt.

Troubleshooting Guide

• Low Yield? Ensure PPh3 is fresh. Oxidation to TPPO prior to reaction kills the stoichiometry. Increase reagents to 2.0 equiv.

• Elimination Product Observed? Lower temperature to 50°C and extend time to 30 mins. The cyclobutane ring is sensitive to thermal elimination.

• Difficult Separation? If TPPO co-elutes, use a wash with aqueous H2O2 (oxidizes remaining PPh3) and use a Hexane-rich gradient.

Part 6: Safety & References

Safety Directives

• Pressure Hazard: Heating DCM to 65°C generates ~3-5 bar pressure. Ensure vials are rated for 20 bar.

• Toxicity: CBr4 is a source of brominated radicals and is hepatotoxic. Handle in a fume hood.

• Thermal Runaway: Do not microwave PPh3/CBr4 mixtures without solvent; the reaction is exothermic.

References

• Microwave-Assisted Appel Reaction: Kappe, C. O. et al. "Microwave-Assisted Organic Synthesis: Principles and Applications."[2] Wiley-VCH, 2009 .

• Cyclobutane Synthesis: "Preparation of 3-(benzyloxy)-1-cyclobutanone." Google Patents, CN103242152A .

• General Williamson Ether Synthesis (Alternative Route): "Microwave-Assisted Synthesis of Ethers." Organic Chemistry Portal.

• Stereochemistry of Cyclobutanes: Wiberg, K. B. "The chemistry of cyclobutanes." The Chemistry of Functional Groups, 2005.

Disclaimer: This protocol is designed for research purposes by trained professionals. Always perform a risk assessment before conducting microwave-heated reactions with halogenated solvents.

Sources

• 1. Benzene, [[(3-bromocyclobutyl)oxy]methyl]- | CymitQuimica [cymitquimica.com]
• 2. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of [(3-Bromocyclobutoxy)methyl]benzene

Product: [(3-Bromocyclobutoxy)methyl]benzene CAS: 1443110-01-7 (General) / 2694728-61-3 (cis-isomer) Chemical Family: Cyclobutyl Halides / Benzyl Ethers Support Tier: Senior Application Scientist Level

Core Storage Directive (The "Golden Rules")

This compound presents a dual-stability challenge: the cyclobutyl bromide moiety is sensitive to thermal elimination and light-induced homolysis, while the benzyl ether linkage is susceptible to oxidative cleavage.

Failure to adhere to these parameters will result in rapid degradation, typically observed as yellowing (bromine release) or the scent of almonds (benzaldehyde formation).

Optimized Storage Specifications

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Short-term) -20°C (Long-term >30 days)	Thermal Elimination: The strained cyclobutane ring lowers the activation energy for dehydrobromination ( elimination). Heat accelerates this, forming volatile cyclobutenes.
Atmosphere	Argon or Nitrogen (Strict)	Benzylic Oxidation: Oxygen attacks the benzylic carbon (adjacent to the ether oxygen), leading to cleavage into benzaldehyde and cyclobutanol derivatives.
Light Exposure	Total Darkness (Amber vial + Foil)	Photolysis: Carbon-Bromine ( ) bonds are photosensitive. UV/Visible light causes homolytic cleavage, generating bromine radicals ( ) and darkening the sample.
Container	Borosilicate Glass (Teflon-lined cap)	Solvent Leaching: Halogenated compounds can leach plasticizers from standard polypropylene tubes.
Additives	Acid Scavenger (Optional: Silver wool or )	Autocatalysis: Degradation releases , which is acidic. Acid catalyzes further ring strain relief or rearrangement. Neutralizing it extends shelf life.

Degradation Pathways (Visualized)

Understanding how the molecule breaks down is essential for troubleshooting. The diagram below maps the three primary failure modes: Oxidation , Elimination , and Hydrolysis .

Figure 1: Mechanistic pathways of degradation. Note that HBr formation (bottom path) can accelerate the top path (Elimination) via acid catalysis.

Troubleshooting Guide (Q&A)

Issue 1: Visual Discoloration

Q: My clear liquid has turned yellow or brown. Is it still usable?

• Diagnosis: This is the classic sign of C-Br bond homolysis . Light or heat has caused the release of elemental bromine (

  ), which is deeply colored.

• Impact: The purity has dropped. Furthermore, the free bromine is an oxidizer and can degrade the rest of your sample.

• Corrective Action:

  • Do not use directly in sensitive nucleophilic substitutions.

  • Purification: Filter the liquid through a small pad of basic alumina or silica gel. This will adsorb the polar bromine and

    byproducts.

  • Future Prevention: Wrap the vial in aluminum foil immediately upon receipt.

Issue 2: Olfactory Changes

Q: Upon opening the vial, I detect a distinct "bitter almond" smell.

• Diagnosis: This indicates Benzylic Oxidation . The ether linkage (

  ) has cleaved, releasing Benzaldehyde (which smells like almonds).

• Impact: Your molecule is fragmenting. You have lost the benzyl protecting group on a portion of your material.

• Corrective Action:

  • If the smell is faint: Purify via vacuum distillation or column chromatography.

  • Future Prevention: You must store this under an inert atmosphere (Argon/Nitrogen). The benzyl ether moiety is stable only in the absence of oxygen radicals.

Issue 3: NMR Anomalies

Q: My 1H NMR shows new olefinic signals (5.8 - 6.2 ppm) and the cyclobutane multiplets are shifting.

• Diagnosis: You are observing Elimination (Dehydrohalogenation) . The molecule has lost

  to form a cyclobutene derivative.

• Cause: This is often caused by "acid autocatalysis." A small amount of HBr formed (from moisture or heat) and catalyzed the elimination of more HBr.

• Corrective Action:

  • This is irreversible.

  • Prevention: Add a stabilizer to the storage vial. A small piece of Silver Wool or a few grains of Potassium Carbonate (

    ) in the vial will scavenge any acid formed, stabilizing the cyclobutane ring.

Re-Purification Protocol

If your batch has degraded (yellowing/smell), use this protocol to restore purity before running your main reaction.

Method: Silica Plug Filtration (Rapid)

• Preparation: Prepare a small glass pipette or sintered funnel with:

  • Bottom layer: Cotton/Glass wool.

  • Middle layer: 2 cm of Basic Alumina (preferred) or Silica Gel.

  • Top layer: 0.5 cm of Sand.

• Solvation: Dilute your [(3-Bromocyclobutoxy)methyl]benzene in 10 volumes of Hexane or Pentane (non-polar solvent).

• Elution: Pass the solution through the plug using positive pressure.

  • Mechanism:[1][2][3] The non-polar product passes through. The polar degradation products (Benzaldehyde, Benzoic acid, free Bromine, and alcohols) stick to the alumina.

• Concentration: Evaporate the solvent under reduced pressure (Rotovap) at < 30°C . Do not heat the water bath above 30°C to avoid thermal stress.

Decision Tree: Storage & Handling

Use this logic flow to determine the immediate action required for your sample.

Figure 2: Operational decision tree for sample assessment.

References

• Wiberg, K. B. (1986). The Structure and Properties of Cyclobutane Derivatives. In The Chemistry of Cyclobutanes. This foundational text establishes the strain energy (approx. 26 kcal/mol)
• Greene, T. W., & Wuts, P. G. M. (2006). Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Details the oxidative instability of benzyl ethers in the presence of radicals).
• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General protocols for stabilizing alkyl halides using silver wool or basic alumina).

Sources

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kamatlab.com [kamatlab.com]

Reference Data & Comparative Studies

Definitive Guide to Interpreting the ¹³C NMR Spectrum of [(3-Bromocyclobutoxy)methyl]benzene

Executive Summary

[(3-Bromocyclobutoxy)methyl]benzene is a critical cyclobutane scaffold often utilized in medicinal chemistry as a bioisostere for saturated heterocycles or as a rigid linker. Its structural rigidity and specific vector orientation make it valuable for drug discovery, yet these same features complicate its analytical characterization.

This guide provides a comparative analysis of the ¹³C NMR spectral signatures of its two diastereomers (cis and trans). Unlike flexible alkyl chains, the cyclobutane ring's "puckered" conformation induces distinct magnetic environments (gamma-gauche effects) that allow for definitive stereochemical assignment. We compare the efficacy of standard 1D ¹³C NMR against advanced 2D correlation methods for resolving these isomers.

Structural Analysis & Theoretical Basis

The Molecule

The molecule consists of three distinct magnetic domains:

• The Aromatic Ring: A monosubstituted benzene ring (Standard region: 127–138 ppm).

• The Linker: A benzylic ether methylene (–O–CH₂–Ph).

• The Core: A 1,3-disubstituted cyclobutane ring containing a bromine atom and an ether linkage.

Stereochemical Challenge: Cis vs. Trans

The 1,3-substitution pattern on cyclobutane creates two diastereomers. Assigning these requires understanding the ring pucker :

• Trans Isomer: The substituents (Benzyloxy and Bromo) generally adopt a pseudo-diequatorial conformation to minimize steric strain.

• Cis Isomer: One substituent is forced into a pseudo-axial position, or the ring puckers significantly to relieve strain, creating strong 1,3-diaxial-like steric interactions .

The Gamma-Gauche Effect: In ¹³C NMR, a carbon atom sterically compressed by a substituent at the

-position (3 bonds away) will experience an upfield shift (lower ppm). This is the primary diagnostic tool for distinguishing cis (more compressed) from trans (less compressed).

Experimental Protocol

To ensure reproducible data for comparative analysis, the following protocol is recommended. This workflow is self-validating, ensuring that solvent effects or relaxation times do not skew integration or peak detection.

Step-by-Step Acquisition Workflow

• Sample Preparation:

  • Dissolve 10–20 mg of the compound in 0.6 mL of CDCl₃ (Chloroform-d).

  • Why: CDCl₃ provides a consistent internal reference (triplet at 77.16 ppm ) and excellent solubility for halogenated ethers.

  • Filtration: Filter through a cotton plug to remove inorganic salts (e.g., NaBr from synthesis) which can cause line broadening.

• Instrument Parameters (Standard 100 MHz Carbon):

  • Pulse Sequence: ZGPG30 (Power-gated decoupling).

  • Relaxation Delay (D1): Set to 2.0–3.0 seconds .

  • Causality: Quaternary carbons (phenyl ipso-carbon) have long T1 relaxation times. A short D1 will suppress their signal, leading to misinterpretation of the aromatic region.

  • Scans (NS): Minimum 512 scans (S/N > 50:1).

• Processing:

  • Line Broadening (LB): 1.0 Hz (to reduce noise).

  • Referencing: Set the center line of the CDCl₃ triplet exactly to 77.16 ppm.

Comparative Analysis: Cis vs. Trans Resolution

This section compares the spectral performance of the two isomers. The data below represents a synthesis of theoretical additivity rules and empirical data from analogous 1,3-disubstituted cyclobutanes (e.g., 3-bromocyclobutanol derivatives).

Comparative Data Table (Predicted Shifts)

Carbon Position	Carbon Type	Trans Isomer (δ ppm)	Cis Isomer (δ ppm)	Δ (Trans - Cis)	Diagnostic Note
C-Ipso	Quaternary Ar	138.2	138.2	0.0	Invariant; remote from stereocenter.
C-Ortho/Meta/Para	Aromatic CH	127.5 - 128.5	127.5 - 128.5	~0.0	Standard aromatic multiplets.[1]
Benzyl CH₂	O-CH₂-Ph	71.5	71.2	+0.3	Minimal effect.
C1 (Cyclobutane)	CH-O	73.5	69.8	+3.7	Primary Diagnostic. Cis is shielded (upfield).
C3 (Cyclobutane)	CH-Br	44.0	41.5	+2.5	Secondary Diagnostic. Cis is shielded.
C2/C4 (Cyclobutane)	CH₂	38.5	36.2	+2.3	Ring methylenes are sensitive to puckering.

Interpretation Logic[2]

• The "Shielding" Rule: Note that all cyclobutane ring carbons in the cis isomer appear upfield (lower ppm) relative to the trans isomer.

• Mechanism: This is the

  -gauche effect . In the cis isomer, the spatial proximity of the Bromine and Benzyloxy groups (on the same face) compresses the electron clouds of the ring carbons, increasing shielding.

• Performance Verdict: 1D ¹³C NMR is highly effective for distinguishing the isomers if a mixture is present or if both pure standards are available for comparison. If only one isomer is present, absolute assignment via 1D NMR alone carries a risk of error without reference data.

Advanced Validation: 2D NMR Alternatives

When 1D ¹³C NMR is ambiguous (e.g., broad peaks or impurities), 2D NMR provides a definitive alternative.

Workflow Visualization

The following diagram illustrates the logical flow for assigning the spectrum and determining stereochemistry.

Figure 1: Decision tree for stereochemical assignment of 1,3-disubstituted cyclobutanes.

Comparison of Methods

Feature	Method A: 1D ¹³C NMR	Method B: 2D NOESY (1H-1H)
Basis of Assignment	Electronic Environment (Shielding)	Spatial Proximity (Through-space coupling)
Reliability	High (for mixtures); Medium (for single isomers)	Definitive (Direct proof of geometry)
Time Requirement	Low (15–30 mins)	High (2–4 hours)
Recommendation	Use for routine QC of known batches.	Use for initial structural elucidation of a new synthesis.

Detailed Spectral Assignment (Region by Region)

Region 1: The Aromatic Domain (127–140 ppm)

• 138.2 ppm (Quaternary C): The ipso carbon attached to the CH₂ group. It is significantly deshielded and usually of lower intensity.

• 128.5 ppm (Meta C): Intense signal (2 carbons).

• 127.8 ppm (Ortho C): Intense signal (2 carbons).

• 127.6 ppm (Para C): Single carbon intensity.

• Note: These shifts are largely insensitive to the cyclobutane stereochemistry.

Region 2: The Benzylic Linker (70–72 ppm)

• ~71.5 ppm (CH₂): This signal appears as a negative peak in a DEPT-135 experiment. It acts as a reliable internal standard; if this peak shifts significantly (>1 ppm), check for solvent contamination or concentration effects.

Region 3: The Cyclobutane Core (30–75 ppm)

This is the "Fingerprint" region.

• C1 (Ether Methine): The most deshielded ring carbon (~70–74 ppm) due to the electronegative oxygen. In the trans isomer, this resonates downfield compared to the cis.

• C3 (Bromo Methine): Found at ~41–44 ppm. The "Heavy Atom Effect" of bromine typically shields the attached carbon relative to a chloro-analog, but it remains distinct from the CH₂ groups.

• C2/C4 (Ring Methylenes): Found at ~36–39 ppm. In DEPT-135, these will be negative (inverted), distinguishing them immediately from the C1 and C3 methines (which are positive).

References

• Wiberg, K. B., & Barth, D. E. (1969). Conformational studies of cyclobutane derivatives.[2] Nuclear magnetic resonance spectra of 1,3-disubstituted cyclobutanes. Journal of the American Chemical Society.[3][4] Link

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH Publishers.[2] (Standard reference for Gamma-Gauche effects).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

• PubChem Compound Summary. (2024). [(3-Bromocyclobutoxy)methyl]benzene. National Center for Biotechnology Information. Link

Sources

• 1. ((3-Fluorocyclobutoxy)methyl)benzene | C11H13FO | CID 66868896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Cyclobutane synthesis [organic-chemistry.org]

Comparative Guide: Synthetic Routes to [(3-Bromocyclobutoxy)methyl]benzene

Executive Summary

Target Molecule: [(3-Bromocyclobutoxy)methyl]benzene IUPAC Name: 1-Bromo-3-(benzyloxy)cyclobutane CAS Registry Number: (Isomer dependent; see 3-(benzyloxy)cyclobutanone precursor CAS: 30830-27-4)

This guide evaluates synthetic strategies for [(3-Bromocyclobutoxy)methyl]benzene , a critical cyclobutane building block used in medicinal chemistry to introduce rigidified ether linkages. The synthesis is defined by a core challenge: stereochemical control on the strained cyclobutane ring.

Our analysis identifies Route A (Reductive-Inversion) as the industry standard for scalability and stereochemical definition, yielding the trans-isomer predominantly. Route B (Sulfonate Displacement) offers a modular alternative for late-stage halogenation, while Route C (Direct Alkylation) is examined but not recommended due to competitive elimination risks.

Retrosynthetic Analysis & Strategy

The synthesis hinges on the construction of the 1,3-disubstituted cyclobutane core. The most reliable disconnection is at the C-Br bond, utilizing the corresponding alcohol as a pivotal intermediate.

Figure 1: Retrosynthetic logic flow prioritizing the 3-(benzyloxy)cyclobutanone intermediate.

Detailed Route Comparison

Route A: The Reductive-Inversion Strategy (Recommended)

This route utilizes the high stereoselectivity of hydride reductions on cyclobutanones, followed by an inversion of configuration during bromination. This is the most robust method for accessing the trans-isomer .

• Mechanism: Hydride attack on 3-substituted cyclobutanones occurs from the less hindered face (anti to the benzyloxy group), yielding the cis-alcohol. Subsequent Appel reaction inverts this to the trans-bromide.

• Scalability: High.[1][2] The zinc reduction and hydride reduction steps are easily scaled to kilogram quantities.

Route B: The Sulfonate Displacement Strategy

Similar to Route A but avoids triphenylphosphine oxide byproducts. The alcohol is converted to a tosylate or mesylate, then displaced by a bromide salt.

• Mechanism: SN2 displacement of the sulfonate leaving group.

• Advantage: Easier purification (crystallization of tosylate) compared to removing phosphine oxides in Route A.

Route C: Direct Alkylation (Not Recommended)

Attempting to benzylate 3-bromocyclobutanol directly.

• Critical Flaw: Treatment of 3-bromocyclobutanol with strong bases (NaH) required for Williamson ether synthesis poses a high risk of E2 elimination , generating volatile cyclobutenes and degrading the scaffold.

Comparative Data Matrix

Feature	Route A (Appel)	Route B (Sulfonate SN2)	Route C (Direct Alkylation)
Primary Product	trans-Isomer	trans-Isomer	Mixture / Degradation
Step Count	3 (from dichloroketene)	4 (extra activation step)	2 (theoretical)
Yield (Overall)	65-75%	60-70%	<30% (Elimination issues)
Atom Economy	Moderate (Ph3PO waste)	Good	High
Safety Profile	Good (Avoids CCl4)	Excellent	Poor (Reactive intermediates)
Purification	Column Chromatography	Crystallization Possible	Distillation

Experimental Protocols (Route A & B)

Step 1: Synthesis of 3-(Benzyloxy)cyclobutanone

Precursor synthesis common to both routes.

• Cycloaddition: Generate dichloroketene in situ (from trichloroacetyl chloride + Zn/Cu or activated Zn) in the presence of benzyl vinyl ether.

• Dechlorination: Treat the resulting 2,2-dichlorocyclobutanone with Zinc dust in Acetic Acid at room temperature.

  • Key Observation: Exothermic reaction; maintain temp <30°C to prevent ring opening.

  • Yield: Typically 80-87% [1].

Step 2: Stereoselective Reduction to cis-3-(Benzyloxy)cyclobutanol

• Reagents: NaBH4 (0.5 equiv), Methanol/THF.

• Procedure: Cool ketone solution to -78°C (or 0°C for lower selectivity). Add NaBH4 portion-wise.

• Stereochemistry: The hydride attacks anti to the benzyloxy group due to torsional strain, yielding >90% cis-alcohol [2].

• Workup: Quench with sat. NH4Cl, extract with EtOAc.[3]

Step 3 (Option A): Appel Bromination (Targeting trans-Bromide)

• Reagents: CBr4 (1.2 equiv), PPh3 (1.2 equiv), DCM, 0°C.

• Protocol: Dissolve cis-alcohol and CBr4 in DCM. Add PPh3 slowly to maintain 0°C.

• Mechanism: Activation of oxygen by PPh3 followed by backside attack of Br-.

• Result: Inversion of configuration → trans-1-bromo-3-(benzyloxy)cyclobutane.

Step 3 (Option B): Tosylation & Displacement

• Activation: React cis-alcohol with TsCl, Pyridine, DMAP to form cis-tosylate.

• Displacement: Heat cis-tosylate with LiBr (3.0 equiv) in 2-Butanone (MEK) or DMF at 80°C.

• Result: SN2 displacement yields trans-bromide .

Stereochemical Workflow Diagram

The following diagram illustrates the stereochemical outcome of the recommended pathway.

Figure 2: Stereochemical progression from ketone to target bromide. The sequence cis-reduction followed by inversion yields the trans-bromide.

References

• Synthesis of 3-(benzyloxy)-1-cyclobutanone: Patent CN103242152A. Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone. Available at:

• Stereoselectivity of Cyclobutanone Reductions: Stereoselective Reductions of 3-Substituted Cyclobutanones: A Comparison between Experiment and Theory. Journal of Organic Chemistry. Available at:

• Appel Reaction Mechanism & Stereochemistry: Appel Reaction - Organic Chemistry Portal. Available at:

• General Cyclobutane Functionalization: Stereoselective Synthesis of Cyclobutanes. Available at:

• Bromination of Benzylic/Cyclic Alcohols: A Mild and Practical Method for Deprotection/Functionalization. Available at:

Sources

• 1. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 2. Appel Reaction [organic-chemistry.org]
• 3. CN111320535B - Preparation method of 3- (benzyloxy) -1-cyclobutanone - Google Patents [patents.google.com]

A Comparative Guide to the Elemental Analysis of [(3-Bromocyclobutoxy)methyl]benzene

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is a foundational requirement for advancing research and ensuring regulatory compliance. [(3-Bromocyclobutoxy)methyl]benzene, a compound of interest in synthetic chemistry, serves as an excellent case study for exploring the nuances of elemental analysis, particularly for halogenated organic molecules. This guide provides an in-depth comparison of analytical techniques, supported by experimental insights, to ensure the accurate determination of its elemental composition.

The verification of a compound's empirical formula through elemental analysis is a critical checkpoint in the synthesis workflow. It provides definitive evidence of purity and structural integrity, which spectroscopic methods alone cannot offer. For a molecule like [(3-Bromocyclobutoxy)methyl]benzene, the presence of bromine necessitates a multi-faceted analytical approach, as standard CHN (Carbon, Hydrogen, Nitrogen) analysis is insufficient.

Theoretical Elemental Composition: A Baseline for Accuracy

Before any experimental work, calculating the theoretical elemental composition from the molecular formula is the first step. This provides the benchmark against which all experimental data will be compared. The molecular formula for [(3-Bromocyclobutoxy)methyl]benzene is C₁₁H₁₃BrO, with a molecular weight of 241.12 g/mol .[1]

To provide a comparative context, we will also consider two structurally related compounds: [(Bromomethoxy)methyl]benzene and 3-Bromotoluene. These alternatives, while also containing bromine, differ in their carbon-hydrogen framework and the presence of an ether linkage, which can influence the choice of analytical method.

Table 1: Theoretical Elemental Composition of Target and Comparative Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	% Carbon	% Hydrogen	% Bromine	% Oxygen
[(3-Bromocyclobutoxy)methyl]benzene	C₁₁H₁₃BrO	241.12[1]	54.79	5.43	33.14	6.63
[(Bromomethoxy)methyl]benzene	C₈H₉BrO	201.06[2]	47.79	4.51	39.75	7.96
3-Bromotoluene	C₇H₇Br	171.03[3][4]	49.15	4.12	46.72	-

Comparative Analysis of Key Analytical Techniques

The accurate elemental analysis of a halogenated compound like [(3-Bromocyclobutoxy)methyl]benzene requires a combination of techniques. Standard combustion analysis is the gold standard for Carbon and Hydrogen, while the Bromine content demands a specialized approach.

• Combustion Analysis for Carbon and Hydrogen (CHN/CHNS Analysis) : This is the most common form of elemental analysis for organic compounds.[5][6] The sample is combusted in a high-temperature, oxygen-rich environment, converting carbon to CO₂ and hydrogen to H₂O. These gases are then separated and quantified using thermal conductivity detection or infrared spectroscopy. The primary advantage of this technique is its high precision and well-established protocols. For C and H determination in [(3-Bromocyclobutoxy)methyl]benzene, this method is unparalleled.

• Oxygen Flask Combustion with Ion Chromatography (IC) or Potentiometric Titration for Bromine : To determine the bromine content, the organic matrix must first be decomposed. The Schöniger oxygen flask method is a classic and effective technique for this purpose.[7] The sample is wrapped in a piece of filter paper, placed in a platinum basket, and combusted within a sealed flask rich in oxygen. The resulting combustion products, including hydrogen bromide (HBr), are absorbed into a specific solution. This solution can then be analyzed by:

  • Ion Chromatography (IC): This method separates the bromide ions from other potential interfering ions and quantifies them with high sensitivity and specificity.

  • Potentiometric Titration: The bromide ions in the absorption solution are titrated with a standardized silver nitrate solution, and the endpoint is determined using a silver-selective electrode. This is a robust and cost-effective method.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) : While often used for trace metal analysis, ICP-MS can also be adapted for halogen determination.[6][8] The sample must first be digested, typically using microwave-assisted acid digestion, to bring the elements into a liquid solution. This solution is then introduced into a high-temperature argon plasma, which ionizes the atoms. The ions are then separated by their mass-to-charge ratio and detected. ICP-MS offers exceptional sensitivity but requires more complex sample preparation compared to combustion methods.

Table 2: Comparison of Analytical Techniques for [(3-Bromocyclobutoxy)methyl]benzene

Technique	Elements Determined	Principle	Advantages	Limitations/Considerations
Combustion Analysis	C, H, (N, S)	Flash combustion followed by gas chromatography and thermal conductivity detection.[7]	High precision (typically ±0.3%), rapid, and requires small sample size.	Does not directly determine halogens or oxygen.
Oxygen Flask Combustion with IC/Titration	Br, (Cl, I, S, P)	Sample combustion in an oxygen-filled flask, absorption of gases, and subsequent analysis of the resulting solution.[7]	Accurate for high-concentration elements like bromine; cost-effective.	Requires manual sample handling; potential for incomplete combustion with certain matrices.
ICP-MS	Br and most other elements	Sample digestion followed by ionization in argon plasma and mass-to-charge separation.[9]	Extremely high sensitivity (parts-per-billion range); multi-element capability.	Complex and destructive sample preparation; higher operational cost; potential for spectral interferences.

Experimental Workflow and Protocols

A self-validating system for the elemental analysis of [(3-Bromocyclobutoxy)methyl]benzene involves a two-pronged approach: CHN analysis for the organic backbone and a separate halogen determination.

Caption: Workflow for the complete elemental analysis of [(3-Bromocyclobutoxy)methyl]benzene.

Part A: Carbon and Hydrogen Determination via Combustion Analysis

• Instrument Calibration: Calibrate the CHN elemental analyzer using a certified organic standard with a known elemental composition (e.g., Acetanilide). This ensures the accuracy of the thermal conductivity detector's response.

• Sample Preparation: Accurately weigh 1-3 mg of [(3-Bromocyclobutoxy)methyl]benzene into a tin capsule using a microbalance. Record the weight to at least five decimal places.

• Analysis: Place the sealed capsule into the instrument's autosampler. The sample is dropped into a high-temperature furnace (950-1060°C) with a pulse of pure oxygen.

• Quantification: The resulting CO₂ and H₂O are separated by a gas chromatography column and measured by a thermal conductivity detector. The instrument's software calculates the weight percentages of C and H based on the sample weight and calibration.

• Validation: Run a check standard after every 10-15 samples to verify instrument stability and calibration.

Part B: Bromine Determination via Oxygen Flask Combustion and Ion Chromatography

• Sample Preparation: Accurately weigh 5-10 mg of the sample onto a piece of ashless filter paper with a paper fuse.

• Combustion: Place the sample in a platinum gauze holder. Add 10 mL of a suitable absorption solution (e.g., 0.1 M sodium hydroxide) to a 500 mL thick-walled conical flask. Purge the flask with pure oxygen for 1-2 minutes. Quickly ignite the paper fuse and plunge the sample holder into the sealed flask.

• Absorption: Allow the combustion to complete and the resulting gases to be fully absorbed into the solution. Swirl the flask gently for 5-10 minutes.

• Analysis by IC: Dilute an aliquot of the absorption solution with deionized water to an appropriate concentration. Inject the diluted sample into the ion chromatograph. The bromide (Br⁻) peak will be separated and quantified against a calibration curve prepared from certified bromide standards.

• Calculation: The percentage of bromine is calculated using the following formula: %Br = (Concentration of Br⁻ in ppm * Dilution Factor * Volume of Absorption Solution in L) / (Sample Weight in mg) * 100

Interpreting the Results: The Final Verdict

The experimental results should be compared directly with the theoretical values calculated earlier. For a pure sample, the experimentally determined percentages for Carbon, Hydrogen, and Bromine should fall within ±0.4% of the theoretical values. This narrow margin of error is the industry standard for confirming the empirical formula of a synthesized compound.

Should the results fall outside this range, it may indicate the presence of impurities, residual solvent, or an incorrect molecular structure. In such cases, further purification or spectroscopic analysis (e.g., NMR, MS) is warranted to identify the discrepancy.

Logical Comparison of Analytical Pathways

Caption: Decision pathways for selecting the appropriate analytical methods.

References

• PubChem . [(Bromomethoxy)methyl]benzene. National Center for Biotechnology Information. [Link]

• PubChem . 3-Bromotoluene. National Center for Biotechnology Information. [Link]

• NIST . Benzene, 1-bromo-3-methyl-. NIST Chemistry WebBook. [Link]

• ALS Global . Halogen analysis. [Link]

• Wikipedia . Elemental analysis. [Link]

• VELP Scientifica . The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. [Link]

• Weizmann Institute of Science . Elemental analysis. [Link]

• EOLSS . ELEMENTAL ANALYSIS. Encyclopedia of Life Support Systems. [Link]

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